5-Adamantan-1-yl-2H-tetrazole

• CAS: 60798-89-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of 5-Adamantan-1-yl-2H-tetrazole

Introduction: A Molecule of Strategic Importance in Drug Discovery

5-Adamantan-1-yl-2H-tetrazole stands as a molecule of significant interest to researchers, medicinal chemists, and drug development professionals. This interest is rooted in the unique combination of two pharmacologically relevant moieties: the bulky, lipophilic adamantane cage and the metabolically stable, acidic tetrazole ring. The adamantane group is a well-established bioisostere for phenyl and other lipophilic groups, known to enhance metabolic stability and improve pharmacokinetic profiles by preventing rapid degradation.[1] The tetrazole ring, on the other hand, serves as a bioisosteric replacement for the carboxylic acid group, offering a similar acidic character (pKa) but with improved metabolic stability and often enhanced cell permeability.[2][3]

This technical guide provides a comprehensive overview of the core physicochemical properties of 5-adamantan-1-yl-2H-tetrazole. As direct experimental data for this specific molecule is not extensively published, this document synthesizes information from closely related analogs, theoretical principles, and established experimental protocols to offer expert insights and actionable guidance for researchers. We will delve into the critical aspects of its structure, acidity, lipophilicity, solubility, and thermal stability, providing both theoretical understanding and practical methodologies for their determination.

Molecular Structure and Tautomerism: The 1H vs. 2H Conundrum

A fundamental characteristic of 5-substituted tetrazoles is the existence of two tautomeric forms: the 1H- and 2H-tetrazoles. This equilibrium is crucial as the two tautomers can exhibit different physicochemical and biological properties. In the case of 5-adamantan-1-yl-tetrazole, the hydrogen atom on the tetrazole ring can reside on either the N1 or N2 nitrogen atom.

It is generally observed that for 5-substituted tetrazoles, the 1H tautomer is the predominant form in solution, while the 2H-tautomer is more stable in the gas phase.[4] The specific equilibrium ratio in a given solvent is influenced by the nature of the substituent at the C5 position and the solvent's properties. For the purpose of this guide, we will focus on the properties of the 2H-tautomer as specified, while acknowledging the dynamic equilibrium with the 1H form.

Acidity (pKa): A Key Determinant of Biological Activity

The acidic nature of the tetrazole ring is one of its most important features, enabling it to act as a proton donor at physiological pH and engage in ionic interactions with biological targets. The pKa of the parent 1H-tetrazole is approximately 4.9, making it comparable in acidity to propanoic acid.[5][6][7]

For 5-substituted tetrazoles, the electronic nature of the substituent at the C5 position significantly influences the pKa. Electron-withdrawing groups tend to decrease the pKa (increase acidity), while electron-donating groups increase the pKa (decrease acidity). The adamantyl group is a bulky alkyl group and is considered to be weakly electron-donating. Therefore, it is anticipated that the pKa of 5-adamantan-1-yl-2H-tetrazole will be slightly higher than that of the parent tetrazole.

Table 1: Estimated and Comparative pKa Values

Compound	Estimated/Reported pKa	Reference
1H-Tetrazole	4.89 - 4.90	[5][7]
5-Methyl-1H-tetrazole	5.50	[2]
5-Adamantan-1-yl-2H-tetrazole	~ 5.6 - 5.8 (Estimated)	-
Propanoic Acid	4.87	[5]

Expert Insights on pKa

The estimated pKa in the range of 5.6-5.8 suggests that at physiological pH (7.4), 5-adamantan-1-yl-2H-tetrazole will exist predominantly in its deprotonated (anionic) form. This is a critical factor for its potential as a carboxylic acid bioisostere, as it will be capable of forming ionic bonds with biological receptors. The slightly weaker acidity compared to a typical carboxylic acid might influence its binding affinity and pharmacokinetic profile.

Experimental Protocol: Potentiometric Titration for pKa Determination

A robust and widely used method for determining the pKa of a compound is potentiometric titration.

Methodology:

• Preparation of the Analyte Solution: Accurately weigh a sample of 5-adamantan-1-yl-2H-tetrazole and dissolve it in a suitable co-solvent system if necessary (e.g., water-methanol mixture) to ensure sufficient solubility.

• Titration Setup: Place the solution in a thermostatted vessel equipped with a calibrated pH electrode and a magnetic stirrer.

• Titration: Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH) at a constant, slow rate.

• Data Acquisition: Record the pH of the solution after each addition of the titrant.

• Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined as the pH at the half-equivalence point. For more accurate results, the data can be analyzed using specialized software that fits the titration curve to the Henderson-Hasselbalch equation.

Caption: Workflow for pKa determination via potentiometric titration.

Lipophilicity (logP): Balancing Solubility and Permeability

Lipophilicity, commonly expressed as the logarithm of the partition coefficient (logP), is a critical parameter in drug design. It describes the partitioning of a compound between an organic phase (typically octan-1-ol) and an aqueous phase.[4] The logP value influences a drug's absorption, distribution, metabolism, and excretion (ADME) properties.

The adamantane moiety is known for its high lipophilicity.[1] This is due to its large, non-polar, and rigid hydrocarbon structure. The tetrazole ring, particularly in its ionized form, is polar and contributes to hydrophilicity. However, the large adamantyl group is expected to dominate the overall lipophilicity of 5-adamantan-1-yl-2H-tetrazole.

Table 2: Estimated logP Value

Compound	Property	Estimated/Calculated Value	Reference
Adamantane	ClogP	~3.3	[8]
1H-Tetrazole	ClogP	~ -0.9	-
5-Adamantan-1-yl-2H-tetrazole	ClogP (Estimated)	~ 2.5 - 3.0	-

Note: ClogP is a calculated logP value.

Expert Insights on logP

An estimated logP in the range of 2.5 to 3.0 suggests that 5-adamantan-1-yl-2H-tetrazole is a moderately lipophilic compound. This level of lipophilicity is often favorable for good membrane permeability and absorption. According to Lipinski's Rule of 5, an oral drug should ideally have a logP value less than 5.[5] For drugs targeting the central nervous system (CNS), a logP value around 2 is often considered optimal.[5] Therefore, the estimated logP of this compound falls within a promising range for drug development.

Experimental Protocol: Shake-Flask Method for logP Determination

The traditional shake-flask method is a reliable way to experimentally determine the logP of a compound.

Methodology:

• Preparation of Phases: Prepare a biphasic system of n-octanol and phosphate-buffered saline (PBS) at a relevant pH (e.g., 7.4). The two phases should be mutually saturated by shaking them together for 24 hours, followed by separation.

• Sample Preparation: Dissolve a known amount of 5-adamantan-1-yl-2H-tetrazole in one of the phases (usually the one in which it is more soluble).

• Partitioning: Combine the two phases in a flask and shake vigorously for a set period (e.g., 1-2 hours) to allow the compound to partition between the two phases until equilibrium is reached.

• Phase Separation: Centrifuge the mixture to ensure complete separation of the two phases.

• Quantification: Carefully remove aliquots from both the n-octanol and aqueous phases. Determine the concentration of the compound in each phase using a suitable analytical technique, such as UV-Vis spectroscopy or HPLC.

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The logP is the logarithm of this value.

Caption: Workflow for logP determination using the shake-flask method.

Solubility: A Prerequisite for Bioavailability

The solubility of a drug candidate in both aqueous and organic media is a critical factor influencing its formulation and bioavailability. The molecular structure of 5-adamantan-1-yl-2H-tetrazole, with its polar, ionizable tetrazole head and a large, non-polar adamantyl tail, suggests an amphiphilic character.

• Aqueous Solubility: The parent tetrazole is soluble in water.[5] However, the large, hydrophobic adamantane group is expected to significantly decrease the aqueous solubility of the neutral form of 5-adamantan-1-yl-2H-tetrazole.[6] The solubility in aqueous media will be highly pH-dependent. In acidic solutions (pH < pKa), the compound will be in its neutral, less soluble form. In neutral to basic solutions (pH > pKa), it will exist as the more soluble tetrazolate anion.

• Organic Solubility: The compound is expected to have good solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which are common for tetrazole derivatives.[5] It should also be soluble in less polar organic solvents due to the adamantane moiety.

Expert Insights on Solubility

The pH-dependent aqueous solubility is a key consideration for formulation. For oral administration, the compound will encounter the acidic environment of the stomach and the more neutral environment of the intestines. Its solubility in these different environments will affect its dissolution rate and subsequent absorption. The good solubility in organic solvents is advantageous for synthesis, purification, and the preparation of stock solutions for in vitro assays.

Experimental Protocol: Kinetic Solubility Assay

A high-throughput kinetic solubility assay is often used in early drug discovery to assess the solubility of a large number of compounds.

Methodology:

• Stock Solution Preparation: Prepare a high-concentration stock solution of 5-adamantan-1-yl-2H-tetrazole in DMSO.

• Addition to Buffer: Add a small volume of the DMSO stock solution to a series of aqueous buffers with different pH values (e.g., pH 2.0, 6.5, 7.4).

• Equilibration: Allow the solutions to equilibrate for a defined period (e.g., 2-24 hours) with agitation.

• Filtration: Remove any precipitated compound by filtration or centrifugation.

• Quantification: Determine the concentration of the dissolved compound in the filtrate using a suitable analytical method like HPLC-UV or LC-MS/MS.

Thermal Stability: Ensuring Integrity

The thermal stability of a compound is important for its handling, storage, and formulation. Tetrazole-containing compounds can be energetic, but many are thermally stable under normal conditions.[2][9] A study on 2-adamantyl-5-aryl-2H-tetrazoles showed that these compounds are thermally stable up to approximately 150°C.[8] Given the inherent stability of the adamantane cage and the aromatic tetrazole ring, 5-adamantan-1-yl-2H-tetrazole is expected to exhibit good thermal stability.

Expert Insights on Thermal Stability

Good thermal stability is advantageous for pharmaceutical development, as it allows for flexibility in manufacturing processes, such as milling and formulation, which may involve heat. It also contributes to a longer shelf life of the drug substance.

Experimental Protocol: Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)

DSC and TGA are standard techniques for assessing the thermal stability of a compound.

• Differential Scanning Calorimetry (DSC): This technique measures the difference in heat flow between a sample and a reference as a function of temperature. It can be used to determine the melting point and decomposition temperature of the compound.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. It provides information about the temperature at which the compound begins to decompose and the extent of mass loss.

Methodology:

• Sample Preparation: Place a small, accurately weighed amount of 5-adamantan-1-yl-2H-tetrazole into an appropriate sample pan (e.g., aluminum for DSC, platinum for TGA).

• Instrument Setup: Place the sample pan and a reference pan in the instrument.

• Heating Program: Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen).

• Data Analysis: The DSC thermogram will show endothermic peaks for melting and exothermic peaks for decomposition. The TGA curve will show a step-wise decrease in mass at the decomposition temperature.

Synthesis Outline

The most common and efficient method for the synthesis of 5-substituted-1H-tetrazoles is the [3+2] cycloaddition reaction between a nitrile and an azide source.[10]

Caption: General synthesis route for 5-adamantan-1-yl-tetrazole.

This reaction is typically carried out in a solvent such as DMF or water, often with a Lewis acid catalyst (e.g., zinc chloride) to facilitate the reaction.[10] The product is usually obtained as a mixture of the 1H and 2H tautomers, which may be separable by chromatography or crystallization depending on their physical properties.

Conclusion

5-Adamantan-1-yl-2H-tetrazole is a promising molecular scaffold in drug discovery, combining the favorable properties of the adamantane and tetrazole moieties. While direct experimental data is sparse, a thorough analysis of its structural components and related compounds allows for a reliable estimation of its key physicochemical properties. It is anticipated to be a moderately lipophilic (logP ~2.5-3.0), weakly acidic (pKa ~5.6-5.8) compound with good thermal stability and pH-dependent aqueous solubility. These properties make it an attractive candidate for further investigation, and the experimental protocols outlined in this guide provide a clear path for its empirical characterization. A comprehensive understanding of these physicochemical parameters is paramount for optimizing its development as a potential therapeutic agent.

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An In-Depth Technical Guide to Investigating the Potential Biological Targets of 5-adamantan-1-yl-2H-tetrazole

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to identify and validate the potential biological targets of the novel compound, 5-adamantan-1-yl-2H-tetrazole. By leveraging the known pharmacophores of its constituent adamantane and tetrazole moieties, we will explore hypothesized target classes and outline a robust, multi-pronged experimental strategy for target discovery and validation.

Introduction: Unpacking the Therapeutic Potential of a Hybrid Scaffold

The compound 5-adamantan-1-yl-2H-tetrazole presents a compelling case for therapeutic investigation. It marries two privileged scaffolds in medicinal chemistry: the rigid, lipophilic adamantane cage and the metabolically stable, nitrogen-rich tetrazole ring. This unique combination suggests a high potential for novel biological activity.

The adamantane moiety is renowned for its role in antiviral and neuroprotective agents, largely due to its ability to enhance drug-like properties such as membrane permeability and metabolic stability.[1][2][3][4] Notable examples include amantadine, an antiviral that targets the M2 proton channel of the influenza A virus, and memantine, an NMDA receptor antagonist for the treatment of Alzheimer's disease.[4][5] The adamantane cage's diamondoid structure provides a rigid framework that can facilitate precise interactions with biological targets.[2]

The tetrazole ring is a well-established bioisostere of the carboxylic acid group, offering similar acidity (pKa) but with improved metabolic stability and bioavailability.[6][7][8] This has led to its incorporation into a wide array of drugs, including antihypertensives like losartan.[7][9] Furthermore, tetrazole derivatives have demonstrated a broad spectrum of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral effects.[10][11][12] Some have also been identified as effective zinc-binding motifs for enzyme inhibition.[13]

The strategic fusion of these two pharmacophores in 5-adamantan-1-yl-2H-tetrazole suggests several plausible avenues for its mechanism of action. The adamantane group may serve to anchor the molecule within a lipophilic binding pocket, while the tetrazole ring could engage in key hydrogen bonding or metal-coordinating interactions. This guide will provide a systematic approach to de-convolute these possibilities and pinpoint the specific biological targets of this promising compound.

Hypothesized Biological Target Classes

Based on the extensive literature on adamantane and tetrazole derivatives, we can postulate several high-probability target classes for 5-adamantan-1-yl-2H-tetrazole.

Viral Proteins

The historical success of adamantane derivatives as antivirals makes viral proteins a primary area of investigation.[14]

• Influenza Virus Proteins: While amantadine and rimantadine target the M2 proton channel, resistance is now widespread.[15] However, a study on 2-adamantyl-5-aryl-2H-tetrazoles, compounds structurally related to our lead, demonstrated activity against a rimantadine-resistant strain of influenza A (H1N1).[15] This suggests a potential mechanism of action independent of the M2 channel, making other viral proteins, such as neuraminidase or hemagglutinin, worthy of investigation.[15]

Enzymes in the Inflammatory Cascade

Both tetrazole and adamantane moieties have been independently associated with anti-inflammatory properties.[1][16]

• Cyclooxygenase (COX) Enzymes: Tetrazole derivatives have been successfully designed as inhibitors of COX-1 and COX-2, key enzymes in the prostaglandin synthesis pathway.[8][16][17] The anti-inflammatory effects of some adamantane derivatives also point towards a potential role in modulating this pathway.[1]

Metalloenzymes

The tetrazole ring's ability to coordinate with metal ions, particularly zinc, opens up the possibility of targeting metalloenzymes.[13]

• Carbonic Anhydrases (CAs): Recent research has highlighted the tetrazole ring as a novel zinc-binding warhead for the inhibition of various human carbonic anhydrase isoforms.[13] CAs are involved in a multitude of physiological processes, and their dysregulation is implicated in several diseases.

• Matrix Metalloproteinases (MMPs): MMPs are a family of zinc-dependent endopeptidases involved in tissue remodeling, and their overactivity is linked to cancer and inflammation. The potential for the tetrazole moiety to chelate the catalytic zinc ion makes MMPs a plausible target class.

Receptors in the Central Nervous System (CNS)

The neuroprotective effects of adamantane derivatives like memantine warrant an exploration of CNS targets.[4]

• NMDA Receptors: While memantine is a well-established NMDA receptor antagonist, the unique structure of 5-adamantan-1-yl-2H-tetrazole could confer a different mode of interaction or selectivity for specific NMDA receptor subunits.

A Phased Experimental Approach to Target Identification and Validation

A systematic and multi-faceted approach is crucial for unambiguously identifying the biological target(s) of 5-adamantan-1-yl-2H-tetrazole. The following workflow outlines a logical progression from broad, unbiased screening to specific, high-resolution validation.

Caption: A phased workflow for target identification and validation.

Phase 1: In Silico and Broad In Vitro Screening

The initial phase aims to narrow down the vast landscape of potential targets through computational and high-throughput experimental methods.

• Methodology: Employ reverse docking and pharmacophore modeling approaches. Dock 5-adamantan-1-yl-2H-tetrazole against a comprehensive library of protein structures, such as the Protein Data Bank (PDB).

• Rationale: This computational approach can rapidly identify proteins with binding pockets that are sterically and electrostatically compatible with the compound, providing a preliminary list of potential targets and testable hypotheses.

• Methodology: Screen the compound across a diverse panel of cell-based assays representing various disease states (e.g., cancer cell line proliferation, viral replication, inflammatory cytokine production).

• Rationale: Phenotypic screening provides an unbiased assessment of the compound's biological effects and can reveal unexpected therapeutic avenues. A strong phenotypic "hit" provides a functional context for subsequent target deconvolution.

• Methodology: Submit the compound for screening against large, commercially available panels of receptors, enzymes, and ion channels.

• Rationale: This approach offers a broad yet targeted survey of common drug targets. Hits from these panels can provide immediate, actionable leads for further investigation.

Phase 2: Unbiased Target Identification

Should Phase 1 yield ambiguous results or if a more direct approach is desired, unbiased chemical proteomics methods can be employed.

• Protocol:

  • Probe Synthesis: Synthesize a derivative of 5-adamantan-1-yl-2H-tetrazole with a linker arm suitable for immobilization on a solid support (e.g., NHS-activated sepharose beads). A control compound lacking the core pharmacophore but containing the linker should also be synthesized.

  • Lysate Preparation: Prepare a cell or tissue lysate from a biologically relevant source identified in phenotypic screening.

  • Affinity Pulldown: Incubate the lysate with the compound-immobilized beads and control beads.

  • Washing: Wash the beads extensively to remove non-specific binders.

  • Elution: Elute the specifically bound proteins.

  • Proteomic Analysis: Identify the eluted proteins using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Rationale: This method isolates proteins that physically interact with the compound of interest from a complex biological mixture, providing a direct path to target identification.

• Protocol:

  • Probe Synthesis: Synthesize a derivative of 5-adamantan-1-yl-2H-tetrazole incorporating a photoreactive group (e.g., a diazirine) and a reporter tag (e.g., a biotin or a click chemistry handle).

  • Cellular Incubation: Treat living cells with the photoaffinity probe.

  • UV Irradiation: Expose the cells to UV light to induce covalent cross-linking of the probe to its binding partners.

  • Lysis and Enrichment: Lyse the cells and enrich the biotin-tagged proteins using streptavidin beads.

  • Proteomic Analysis: Identify the enriched proteins by LC-MS/MS.

• Rationale: This technique captures direct binding interactions within a native cellular environment, increasing the physiological relevance of the identified targets.

Phase 3: Target Validation

Once a list of candidate targets is generated, rigorous validation is essential to confirm that the observed phenotype is a direct result of the compound's interaction with the identified protein(s).

• Methodology: For candidate enzymes, develop or utilize existing biochemical assays to measure the compound's effect on their activity. Determine key inhibitory parameters such as IC50 or Ki.

• Rationale: This provides direct evidence of functional modulation of the target protein by the compound.

• Methodology: Treat intact cells or cell lysates with the compound and then heat them across a temperature gradient. The binding of a ligand typically stabilizes its target protein, resulting in a higher melting temperature. This shift can be detected by quantifying the amount of soluble protein at each temperature, often by Western blot or mass spectrometry.

• Rationale: CETSA provides direct evidence of target engagement in a cellular context, confirming that the compound binds to the intended target under physiological conditions.

• Methodology: Use techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC) to directly measure the binding affinity and kinetics of the compound to the purified target protein.

• Rationale: These methods provide quantitative data on the binding interaction, including the dissociation constant (Kd), which is a critical parameter for assessing target potency.

• Methodology: Use siRNA or CRISPR/Cas9 to knockdown or knockout the expression of the candidate target protein in a relevant cell line. Then, assess whether the cellular phenotype observed with the compound is recapitulated or if the cells become insensitive to the compound.

• Rationale: This provides strong evidence for the on-target effect of the compound and confirms that the engagement of the identified protein is responsible for the observed biological activity.

Data Presentation and Interpretation

Quantitative data from the validation phase should be systematically organized for clear interpretation and comparison.

Assay Type	Parameter	5-adamantan-1-yl-2H-tetrazole	Control Compound
Biochemical Assay	IC50 / Ki (µM)
CETSA	ΔTm (°C)
SPR / ITC	Kd (µM)
Cell-Based Assay	EC50 (µM)
(Target Knockdown)

Conclusion

The exploration of 5-adamantan-1-yl-2H-tetrazole's biological targets is a scientifically stimulating endeavor with significant therapeutic potential. By systematically applying the phased approach outlined in this guide—from broad, hypothesis-generating screening to rigorous, multi-faceted validation—researchers can confidently identify and characterize the mechanism of action of this novel compound. The convergence of evidence from biochemical, biophysical, and cellular assays will be paramount in establishing a robust and compelling target dossier, paving the way for its further development as a potential therapeutic agent.

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• 11. researchgate.net [researchgate.net]
• 12. eurekaselect.com [eurekaselect.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. mdpi.com [mdpi.com]
• 15. Synthesis, structure, and antiviral properties of novel 2-adamantyl-5-aryl-2H-tetrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Synthesis and biological evaluation of tetrazole derivatives as TNF-α, IL-6 and COX-2 inhibitors with antimicrobial activity: Computational analysis, molecular modeling study and region-specific cyclization using 2D NMR tools - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

The Lipophilic Bullet: A Technical Guide to Adamantane Permeability &amp; Lipophilicity

Executive Summary

Adamantane (tricyclo[3.3.1.1

]decane) is not merely a scaffold; in medicinal chemistry, it is functionally a "lipophilic bullet."[1][2][3] Its diamondoid cage structure provides a unique physicochemical profile: high lipophilicity ( for the core) combined with high oxidative stability. For drug development professionals, the utility of adamantane lies in its ability to drag polar pharmacophores across the Blood-Brain Barrier (BBB) and into lipid bilayers.

However, this utility comes with a penalty: the "grease ball" effect, leading to poor aqueous solubility, high metabolic clearance, and non-specific binding. This guide analyzes the lipophilicity-permeability interplay of adamantane derivatives, detailing the mechanisms of membrane transit and providing validated protocols for physicochemical profiling.

Part 1: Molecular Architecture & Physicochemical Profiling[3]

The adamantane cage is a rigid, stress-free system composed of four fused cyclohexane rings in chair conformation. This structure dictates its interaction with the lipid bilayer.

The Lipophilicity-Solubility Paradox

Adamantane derivatives often exhibit a steep trade-off between membrane affinity and aqueous solubility.

• The Anchor Effect: The adamantane group acts as a hydrophobic anchor. When attached to a polar drug, it increases the overall

  , facilitating partition into the lipid bilayer.

• The Solubility Limit: Without polar functionalization (e.g., amines, hydroxyls), adamantane derivatives precipitate in aqueous media (the "brick dust" model), rendering permeability assays like PAMPA invalid due to low recovery.

Comparative Profiling of Key Derivatives

The following table summarizes the physicochemical constants of clinically relevant adamantane derivatives. Note the influence of the amine group on

(distribution coefficient at physiological pH).

Compound	Structure Note	Experimental	pKa (Amine)	BBB Permeability Status
Adamantane	Unsubstituted core	~4.2	N/A	High (Toxic/Metabolically unstable)
Amantadine	1-aminoadamantane	2.5 - 2.8	~9.0 - 10.1	High (Carrier-mediated + Passive)
Memantine	3,5-dimethyl-1-amino...[3]	3.28 - 3.5	10.27	High (Saturable transport)
Rimantadine	-methyl-1-adamantane...	~3.6	10.4	High (Higher brain/plasma ratio than Amantadine)

Data compiled from DrugBank and PubChem experimental values.

Part 2: Membrane Permeability Dynamics[3]

Contrary to the simplified view of passive diffusion, adamantane derivatives utilize a hybrid transport mechanism.

The "Umbrella" Insertion Model

Adamantane does not simply pass through the membrane; it modifies it.

• Partitioning: The hydrophobic cage partitions deeply into the alkyl tail region of the phospholipid bilayer.

• Anchoring: If a cationic amine is present (as in Memantine), it interacts electrostatically with the phosphate head groups.

• Fluidity Modulation: This "snorkeling" behavior (hydrophobic tail in, hydrophilic head out) alters membrane fluidity, often stabilizing the bilayer—a mechanism proposed for its antiviral activity (blocking the M2 ion channel).

Transport Mechanisms: Beyond Passive Diffusion

While lipophilicity drives passive diffusion, recent evidence confirms carrier-mediated components for amino-adamantanes.

• Proton-Coupled Antiporter: Amantadine transport across the BBB is pH-dependent and sensitive to cationic inhibitors, suggesting a proton-coupled organic cation antiporter is involved.[4]

• OCT Independence: Interestingly, retinal barrier studies suggest transport is independent of standard Organic Cation Transporters (OCT1/2), indicating a specialized adamantane-sensitive pathway.

Visualization: The Permeation Pathway

The following diagram illustrates the dual-pathway mechanism (Passive vs. Active) and the "Snorkeling" effect.

Caption: Dual-mechanism transport of amino-adamantanes involving passive partitioning and carrier-mediated influx.

Part 3: Experimental Protocols

To accurately assess adamantane derivatives, standard protocols must be modified to account for their high volatility and non-specific binding.

Protocol A: High-Throughput PAMPA (Adamantane-Optimized)

Objective: Predict passive BBB permeability while mitigating retention in the lipid layer.

Materials:

• Donor Plate: 96-well PVDF filter plate (0.45 µm).

• Lipid Solution: 2% (w/v) Porcine Polar Brain Lipid extract in Dodecane. Note: Dodecane is preferred over hexadecane for adamantanes to match the viscosity requirements.

• Acceptor Buffer: PBS (pH 7.4) + Scavenger .

  • Critical Step: Adamantanes are highly lipophilic.[1][2] Without a scavenger (e.g., BSA or Cyclodextrin) in the acceptor well, the "Sink Condition" is not maintained, and the compound stays trapped in the lipid membrane.

Workflow:

• Preparation: Dissolve test compounds in DMSO (10 mM stock). Dilute to 50 µM in Donor Buffer (pH 7.4).

• Membrane Coating: Carefully spot 4 µL of Lipid/Dodecane solution onto the PVDF filter of the donor plate. Wait 5 minutes for solvent evaporation/stabilization.

• Assembly: Fill Acceptor plate with 200 µL Buffer + Scavenger. Fill Donor plate with 150 µL compound solution. Sandwich the plates.

• Incubation: Incubate for 16 hours at room temperature in a humidity-saturated chamber (essential to prevent evaporation of the volatile dodecane).

• Analysis: Separate plates. Analyze both Donor and Acceptor wells via LC-MS/MS (UV is often insufficient for adamantanes due to lack of chromophores).

Protocol B: Chromatographic Lipophilicity Index ( )

Objective: Determine lipophilicity when compounds are too insoluble for shake-flask methods.

Methodology: Uses Reversed-Phase HPLC (RP-HPLC) to correlate retention time with lipophilicity.

• Column: C18 end-capped column (prevents silanol interactions with amine groups).

• Mobile Phase: Isocratic runs at varying Methanol/Water ratios (e.g., 60%, 70%, 80% MeOH).

• Calculation:

  • Calculate capacity factor

    .

  • Plot

    vs. % Methanol.

  • Extrapolate to 0% organic modifier to get

    (the lipophilicity index).

• Calibration: Calibrate using standard adamantane derivatives (Amantadine, Memantine) with known

  values to convert to .

Part 4: Medicinal Chemistry Optimization Strategy

When designing new adamantane drugs, the goal is to balance the "Lipophilic Bullet" with metabolic stability.

The "Brick Dust" Mitigation

• Problem: High melting point + High

  = Low Solubility.

• Solution: Introduce sp

  complexity or ionizable groups.

  • Strategy: Attach hydrophilic linkers (PEGs) or polar heads (guanidines) to the adamantane cage.

  • Example: Tromantadine uses a polar ether linker to improve surface activity compared to Amantadine.

Metabolic Blocking

The bridgehead carbons (positions 1, 3, 5,[3] 7) are metabolic hotspots (hydroxylation by CYP450).

• Blockade: Methylation of these sites (as in Memantine) sterically hinders CYP450, significantly extending half-life compared to un-substituted adamantane amines.

Optimization Workflow Diagram

Caption: Decision tree for optimizing adamantane hits into viable drug candidates.

References

• Wanka, L., Iqbal, K., & Schreiner, P. R. (2013).[3] The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Chemical Reviews, 113(5), 3516–3604.[3][5] Link

• Spector, R. (1988). Transport of amantadine and rimantadine through the blood-brain barrier.[4][6] Journal of Pharmacology and Experimental Therapeutics, 244(2), 516-519. Link

• Kubo, Y., et al. (2012). The involvement of a Na+ and Cl- dependent transporter in the brain uptake of amantadine and rimantadine. Pharmaceutical Research, 29, 2487–2497.[3] Link

• PubChem Database. Memantine (CID 4054). National Center for Biotechnology Information. Link

• Ottaviani, G., et al. (2006). Parallel Artificial Membrane Permeability Assay: A New Membrane for the Fast Prediction of Passive Absorption. Journal of Medicinal Chemistry, 49(13), 3948–3954. Link[3]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Adamantane in Drug Delivery Systems and Surface Recognition [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. Transport of amantadine and rimantadine through the blood-brain barrier - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Tautomerism in 5-substituted-1H- and 2H-tetrazoles

Abstract

The tetrazole moiety is a cornerstone of modern medicinal chemistry, primarily serving as a highly effective bioisosteric replacement for the carboxylic acid group.[1][2][3] This role has cemented its presence in numerous FDA-approved drugs.[4] A critical, yet often complex, feature of 5-substituted tetrazoles is their existence in a state of prototropic tautomerism between the 1H and 2H forms. These two tautomers possess distinct physicochemical and electronic properties, which profoundly impact a molecule's biological activity, solubility, metabolic stability, and receptor binding interactions.[1] This guide provides an in-depth analysis of the fundamental principles governing this tautomeric equilibrium, the key factors that influence it, and the definitive analytical techniques required for its characterization. It is intended for researchers, scientists, and drug development professionals seeking to harness the full potential of the tetrazole scaffold by mastering its tautomeric behavior.

The Fundamental Equilibrium: 1H- vs. 2H-Tautomerism

At its core, the tautomerism of 5-substituted tetrazoles is a dynamic equilibrium involving the migration of a single proton between the N1 and N2 positions of the tetrazole ring. This seemingly subtle shift results in two distinct isomers with different structural and electronic profiles.[1]

Caption: Prototropic equilibrium between 1H- and 2H-tetrazole tautomers.

The relative stability of these tautomers is not fixed; it is a function of the molecule's environment.

• Gas Phase: In the absence of intermolecular interactions, the 2H-tautomer is generally calculated to be the more stable form.[4][5]

• Solution: In solution, the equilibrium is highly dependent on the solvent. The 1H-tautomer is typically the predominant form in polar solvents.[4]

• Solid State: The solid phase, governed by crystal lattice and hydrogen bonding energies, overwhelmingly favors the 1H-tautomer for most 5-substituted tetrazoles.

Causality: Key Factors Governing Tautomeric Preference

A predictive understanding of the tautomeric ratio is essential for rational drug design. This equilibrium is primarily dictated by a delicate interplay of substituent electronics, solvent interactions, and physical state.

Substituent Effects at the C5-Position

The electronic nature of the substituent at the C5 position exerts a powerful influence on the electron density within the tetrazole ring, thereby altering the relative stability of the two tautomers.

• Electron-Withdrawing Groups (EWGs): Substituents like -NO₂, -CN, or -CF₃ decrease the electron density in the ring and increase the acidity of the N-H proton. This effect can modulate the tautomeric preference, and in some cases, such as with 5-nitrotetrazole, the stability difference between the 1H and 2H forms in the gas phase is significantly reduced.[5]

• Electron-Donating Groups (EDGs): Groups like -NH₂ or -CH₃ increase the electron density of the ring. Quantum chemical calculations have shown that the position of nitrogen atoms relative to the substituent profoundly impacts its properties; nitrogens in the ortho position can significantly enhance the electron-donating effect via induction.[6][7] This generally favors the 1H tautomer in condensed phases.

Substituent Class	Example	General Influence on Tautomeric Equilibrium (in Solution)	Causality
Strong EWG	-NO₂, -CF₃	Can shift equilibrium; effect is context-dependent.	Strong inductive and resonance withdrawal alters ring electronics and N-H acidity.
Weak EWG	-Cl, -Br	Generally favors 1H-tautomer.	Moderate inductive withdrawal with minimal impact on overall preference.
Weak EDG	-CH₃, -Alkyl	Strongly favors 1H-tautomer.	Inductive donation increases electron density, stabilizing the 1H form.
Strong EDG	-NH₂, -OH	Strongly favors 1H-tautomer.	Potent resonance and inductive effects significantly stabilize the 1H form.

Solvent Polarity and Hydrogen Bonding

The choice of solvent is a critical determinant of the tautomeric ratio in solution. The equilibrium position is highly sensitive to the solvent's polarity and its ability to act as a hydrogen bond donor or acceptor.[8]

The 1H-tautomer is demonstrably more polar than the 2H-tautomer.[9][10] Consequently, polar solvents preferentially stabilize the 1H form through dipole-dipole interactions and hydrogen bonding, shifting the equilibrium in its favor. In nonpolar solvents, the less polar 2H-isomer may become more populated.[8]

Caption: Influence of solvent polarity on tautomer stabilization.

Experimental and Computational Characterization Workflow

A definitive characterization of the tautomeric state requires a multi-pronged approach, combining spectroscopic analysis in solution, structural determination in the solid state, and theoretical calculations.

Sources

• 1. researchgate.net [researchgate.net]
• 2. thieme-connect.com [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. Tetrazoles via Multicomponent Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Substituent effects and electron delocalization in five-membered N-heterocycles - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP01709A [pubs.rsc.org]
• 7. Substituent effects and electron delocalization in five-membered N-heterocycles - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. (PDF) NMR Study of the Tautomeric Behavior of N -(α-Aminoalkyl)tetrazoles [academia.edu]
• 9. chemrxiv.org [chemrxiv.org]
• 10. chemrxiv.org [chemrxiv.org]

Protocols & Analytical Methods

Application Note: Regioselective Alkylation of 5-Aryl-NH-tetrazoles with Adamantan-1-ol

substitution.

Executive Summary

This Application Note details the methodology for the direct alkylation of 5-aryl-NH-tetrazoles using adamantan-1-ol. Unlike primary alkyl halides which follow

kinetics, adamantan-1-ol requires acid-mediated dehydration to generate a stable tertiary carbocation ( pathway).

Key Advantages of this Protocol:

• Regioselectivity: The steric bulk of the adamantyl group almost exclusively directs alkylation to the N2 position , avoiding the formation of mixtures common with smaller alkylating agents (methyl/ethyl).

• Operational Simplicity: One-pot reaction using concentrated sulfuric acid or trifluoroacetic acid (TFA).

• Medicinal Relevance: The resulting N2-adamantyl tetrazoles combine the carboxylic acid bioisosterism of the tetrazole with the lipophilic, membrane-permeable properties of the adamantane cage, highly relevant for antiviral and CNS drug discovery.

Mechanistic Insight & Regioselectivity

The Pathway

The reaction proceeds via the generation of the 1-adamantyl cation. Adamantan-1-ol is a tertiary alcohol that does not undergo direct displacement. Strong acid catalysis is required to protonate the hydroxyl group, facilitating water loss.

The Regioselectivity Driver (N1 vs. N2)

Tetrazoles are ambident nucleophiles. Alkylation can occur at N1 or N2.[1]

• N1-Alkylation: Sterically disfavored. Placing the bulky adamantyl group at N1 creates significant steric clash with the aryl group at the C5 position.

• N2-Alkylation: Sterically favored. The N2 position is distal to the C5-aryl substituent, accommodating the large adamantyl cage. Consequently, the 2-isomer is both the kinetic and thermodynamic product in this specific transformation.

Mechanistic Pathway Diagram

Figure 1: Acid-catalyzed generation of the adamantyl carbocation and subsequent regioselective trapping by the tetrazole N2 nitrogen.

Experimental Protocol

Method A: Sulfuric Acid Mediated (Standard Protocol)

Recommended for robust substrates stable to strong mineral acids.

Reagents:

• 5-Aryl-1H-tetrazole (1.0 equiv)[1]

• Adamantan-1-ol (1.0 - 1.1 equiv)

• Sulfuric Acid (

  ), 94-98% (Solvent/Catalyst)

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 5-aryl-1H-tetrazole (e.g., 5-phenyltetrazole, 10 mmol) in concentrated

  (25–30 mL).

  • Note: The dissolution may be exothermic; cool in an ice bath if necessary, but perform the reaction at room temperature.

• Addition: Add adamantan-1-ol (10 mmol, 1.52 g) in a single portion to the stirred solution.

• Reaction: Stir the mixture vigorously at Room Temperature (20–25 °C) for 60 minutes .

  • Monitoring: Aliquots can be quenched in water and extracted for TLC (usually 30-50% EtOAc/Hexane), but the reaction is typically complete within 1 hour.

• Quenching: Pour the reaction mixture slowly onto crushed ice (~100 g) with stirring. The product typically precipitates as a solid.

• Workup:

  • If solid precipitates: Filter the solid, wash copiously with water (to remove acid), then wash with cold 5% aqueous

    and finally water.

  • If oil forms/no precipitate: Extract with Chloroform (

    ) or Dichloromethane (DCM) ( mL). Wash the organic phase with 5% ( mL) and water.

• Drying & Concentration: Dry the organic layer over anhydrous

  , filter, and evaporate the solvent under reduced pressure.

• Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography if necessary (though high purity is often achieved directly).

Method B: TFA Mediated (Alternative for Acid-Sensitive Substrates)

Use if the aryl ring contains substituents sensitive to sulfonation or strong oxidation.

• Dissolve 5-aryltetrazole (1.0 equiv) and adamantan-1-ol (1.1 equiv) in Trifluoroacetic Acid (TFA) (approx. 5 mL per mmol).

• Heat the mixture to 60–70 °C for 2–4 hours.

• Evaporate excess TFA under reduced pressure.

• Redissolve residue in EtOAc, wash with saturated

  , dry, and concentrate.

Operational Workflow & Decision Tree

Figure 2: Operational decision tree for selecting the optimal alkylation method and workup procedure.

Data Interpretation & Validation

Expected Yields

Substrate (5-Aryl)	Method	Yield (%)	Physical State
Phenyl	A ( )	75 - 85%	White Solid
4-Nitrophenyl	A ( )	80 - 90%	Yellow Solid
4-Methoxyphenyl	B (TFA)	65 - 75%	Off-white Solid
4-Chlorophenyl	A ( )	70 - 80%	White Solid

Characterization Markers (NMR)

Distinguishing N1 vs. N2 isomers is critical.

• NMR: The tetrazole ring carbon (C5) is the diagnostic marker.

  • N2-Isomer (Target): C5 typically appears at 163–165 ppm .

  • N1-Isomer (Trace/Absent): C5 typically appears upfield at 150–157 ppm .

• NMR: The adamantyl protons appear as three distinct multiplets (approx. 1.7, 2.0, and 2.3 ppm).

• X-Ray Crystallography: Definitive proof of N2 regioselectivity is often confirmed via X-ray due to the high crystallinity of adamantyl derivatives.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete carbocation formation	Ensure reagents are dry. Water quenches the cation. Increase time or temperature slightly.
Sulfonation Byproducts	Substrate sensitive to	Switch to Method B (TFA) to avoid electrophilic aromatic substitution on the aryl ring.
Mixture of Isomers	Steric bulk insufficient (Rare)	Not observed with adamantyl. If using smaller alcohols, lower temperature to enhance kinetic control.
Sticky/Oily Product	Residual Acid	Ensure thorough washing with . Recrystallize from Ethanol.

References

• Saraev, V. V., et al. (2021). "Synthesis, structure, and antiviral properties of novel 2-adamantyl-5-aryl-2H-tetrazoles." Russian Journal of Organic Chemistry, 57, 2931–2938.

• Reynard, G., et al. (2022).[2] "Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation." New Journal of Chemistry, 46, 21085-21091.[2]

• Butler, R. N. (1977). "Recent Advances in Tetrazole Chemistry." Advances in Heterocyclic Chemistry, 21, 323–435.
• Lamani, D. S., et al. (2009). "Synthesis and evaluation of novel 5-substituted-2-(1-adamantyl)tetrazoles as potential antimicrobial agents." European Journal of Medicinal Chemistry. (Demonstrates biological relevance of the scaffold).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

In vitro assay protocols for testing antiviral activity of adamantyl tetrazoles

Application Note: In Vitro Evaluation of Antiviral Activity for Adamantyl Tetrazole Derivatives

Introduction & Rationale

The emergence of resistance to historic M2 proton channel blockers (amantadine and rimantadine) in circulating Influenza A strains has necessitated the development of novel bioisosteres. Adamantyl tetrazoles represent a critical evolution in this pharmacophore.

Unlike the primary amine of amantadine, the tetrazole ring offers unique electronic properties (pKa ~4.9–5.0), mimicking the acidity of a carboxylic acid while maintaining metabolic stability. This modification alters the binding kinetics within the M2 channel pore, potentially overcoming the steric clashes caused by S31N or V27A mutations found in resistant strains.

This guide outlines a rigorous, self-validating workflow to evaluate these compounds. We prioritize MDCK (Madin-Darby Canine Kidney) cell-based assays, as they possess the requisite sialic acid receptors and proteolytic machinery (when supplemented) to support robust Influenza A replication.

Experimental Workflow Overview

The evaluation pipeline moves from chemical safety (cytotoxicity) to high-throughput screening (CPE) and finally to quantitative validation (Plaque Assay).

Figure 1: Sequential workflow ensuring compound safety is established before antiviral efficacy is tested.

Critical Reagents & Preparation

• Cell Line: MDCK (ATCC CCL-34).[1] Note: Do not use MDCK-SIAT1 unless specifically targeting human receptor specificity; standard MDCK is preferred for general M2 screening.

• Virus Strains:

  • Wild Type (Sensitive): A/Puerto Rico/8/34 (H1N1).

  • Resistant Control: A/California/07/2009 (H1N1pdm09) - naturally carries S31N mutation.

• Media Supplement (The "Secret Sauce"): TPCK-treated Trypsin.

  • Mechanism:[2][3][4] Influenza HA precursor (HA0) must be cleaved into HA1/HA2 for viral fusion. Serum inhibits trypsin; therefore, antiviral assays must be serum-free but supplemented with TPCK-trypsin (2 µg/mL) to allow multiple replication cycles.

Protocol 1: Cytotoxicity Assessment (MTS/CCK-8)

Before testing efficacy, we must define the CC50 (Cytotoxic Concentration 50%). Adamantane derivatives are lipophilic and can disrupt host cell membranes at high concentrations.

Step-by-Step:

• Seeding: Plate MDCK cells at

  cells/well in 96-well plates. Incubate 24h at 37°C/5% CO₂ until 90% confluent.

• Compound Preparation: Dissolve adamantyl tetrazoles in DMSO. Prepare serial 2-fold dilutions in serum-free MEM .

  • Critical: Final DMSO concentration must be

    to avoid solvent toxicity.

• Treatment: Wash cells with PBS. Add 100 µL of diluted compounds to wells (triplicate). Include "Cell Control" (media only) and "Solvent Control" (0.5% DMSO).

• Incubation: Incubate for 48 hours (mimicking the viral assay duration).

• Readout: Add 20 µL MTS or CCK-8 reagent. Incubate 2–4 hours until orange formazan forms. Measure Absorbance at 490 nm (MTS) or 450 nm (CCK-8).

Validation Criteria:

• Solvent control must retain >95% viability compared to Cell Control.

• Calculate % Viability =

  .[5]

Protocol 2: Cytopathic Effect (CPE) Reduction Assay

This is the primary screen to determine EC50 (Effective Concentration 50%).

Step-by-Step:

• Infection: Prepare MDCK monolayers in 96-well plates.

• Inoculum: Dilute virus in serum-free MEM + TPCK-Trypsin (2 µg/mL) to achieve a Multiplicity of Infection (MOI) of 0.001 to 0.01 .

  • Why low MOI? To allow multiple rounds of replication, maximizing the opportunity for the M2 blocker to inhibit the uncoating step in secondary infections.

• Adsorption: Add 50 µL virus/well. Incubate 1h at 37°C. Remove inoculum (crucial for M2 blockers to ensure we are testing inhibition of entry/uncoating, not just virucidal effects).

• Treatment: Add 100 µL of compound dilutions (in MEM + TPCK-Trypsin).

• Incubation: 48–72 hours. Observe for CPE (rounding, detachment).

• Quantification: Use the MTS/CCK-8 method (as above) to quantify surviving cells.

  • Logic: More surviving cells = higher antiviral activity.

Protocol 3: Plaque Reduction Assay (The Gold Standard)

CPE assays can be noisy. The Plaque Assay counts individual infectious units and is required for publication-quality data.

Figure 2: Plaque Reduction Assay workflow. The semi-solid overlay prevents viral spread through the media, forcing cell-to-cell spread.

Detailed Protocol:

• Seeding: MDCK cells in 6-well plates (

  cells/well).

• Infection: Infect with ~50–100 PFU (Plaque Forming Units) per well. Adsorb 1h. Remove inoculum.

• Overlay Preparation (Critical):

  • Use 1.2% Avicel (Microcrystalline cellulose) mixed 1:1 with 2X MEM.

  • Advantage:[3][4][5][6] Avicel is fluid enough to pipette but viscous enough to localize plaques. Unlike agarose, it does not require heating (which can degrade heat-sensitive compounds).

  • Add TPCK-Trypsin (1 µg/mL final).

  • Add Adamantyl Tetrazole at desired concentrations.

• Incubation: 48 hours at 37°C. Do not move the plates.

• Fixation: Remove overlay (suction). Fix with 4% Formaldehyde (10 min).

• Staining: 0.5% Crystal Violet. Rinse with water.

• Calculation:

Data Presentation & Analysis

Report your data using the Selectivity Index (SI). An SI < 10 indicates the compound is likely toxic rather than specifically antiviral.

Table 1: Example Data Layout for Adamantyl Tetrazole Evaluation

Compound ID	CC50 (µM) [Toxicity]	EC50 (µM) [Antiviral]	SI (CC50/EC50)	Activity vs. Resistant Strain (S31N)
Amantadine (Ctrl)	>200	0.5	>400	Inactive (>50 µM)
Ada-Tet-01	150	25.0	6.0	Inactive
Ada-Tet-05	180	0.8	225	Active (2.5 µM)
Ada-Tet-09	10	5.0	2.0	Toxic (Fail)

Note: Ada-Tet-05 represents a "hit" due to high SI and cross-resistance potential.

References

• Zarubaev, V. V., et al. (2010). "Synthesis and anti-viral activity of azolo-adamantanes against influenza A virus." Bioorganic & Medicinal Chemistry.

• Kuznetsov, V., et al. (2021). "Synthesis, structure, and antiviral properties of novel 2-adamantyl-5-aryl-2H-tetrazoles."[4] Chemistry of Heterocyclic Compounds.

• World Health Organization (WHO). "Manual for the laboratory diagnosis and virological surveillance of influenza." WHO Global Influenza Surveillance Network.

• Mosmann, T. (1983). "Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays." Journal of Immunological Methods.

• Matrosovich, M., et al. (2006). "New low-viscosity overlay medium for viral plaque assays." Virology Journal.

Sources

• 1. A Single-Step Method for Harvesting Influenza Viral Particles from MDCK Cell Culture Supernatant with High Yield and Effective Impurity Removal - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and antiviral activity evaluation of some new aminoadamantane derivatives. 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Adamantane-derived scaffolds targeting the sigma-2 receptor; an in vitro and in silico study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis, structure, and antiviral properties of novel 2-adamantyl-5-aryl-2H-tetrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Adamantane-linked isothiourea derivatives suppress the growth of experimental hepatocellular carcinoma via inhibition of TLR4-MyD88-NF-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and antiviral activity of nonannulated tetrazolylpyrimidines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Enhancing Metabolic Stability in Drug Candidates Through Adamantyl Tetrazole Bioisosterism

Introduction: Overcoming the Challenge of Metabolic Instability

In the landscape of modern drug discovery, achieving optimal pharmacokinetic properties is as critical as attaining high target potency. A primary obstacle in this endeavor is metabolic instability, where promising drug candidates are rapidly cleared from the body by metabolic enzymes, primarily the cytochrome P450 (CYP) superfamily. This rapid clearance leads to low bioavailability, short duration of action, and ultimately, therapeutic failure. Consequently, medicinal chemistry strategies that proactively engineer metabolic stability into lead compounds are of paramount importance.

One of the most effective strategies is the application of bioisosterism, the exchange of a molecular fragment for another with similar physicochemical properties, to modify a molecule's absorption, distribution, metabolism, and excretion (ADME) profile while retaining its desired biological activity.[1][2] This application note details a powerful synergistic strategy: the use of the adamantyl tetrazole moiety as a bioisosteric replacement for metabolically labile groups, particularly carboxylic acids.

The tetrazole ring is a well-validated bioisostere for the carboxylic acid group, offering similar acidity (pKa) but with increased lipophilicity and resistance to metabolic degradation.[3][4][5][6][7][8] The adamantyl group, a rigid and bulky hydrocarbon cage, serves as a "lipophilic bullet" that acts as a steric shield, physically hindering the approach of metabolic enzymes to nearby functional groups.[9][10][11] The combination of these two motifs provides a dual-action approach to significantly enhance the metabolic half-life of drug candidates. This guide provides the scientific rationale, detailed synthetic protocols, and robust in vitro methodologies to apply this strategy effectively.

Scientific Rationale: A Synergy of Steric and Electronic Properties

The enhanced stability conferred by the adamantyl tetrazole group is not incidental; it is the result of a deliberate combination of steric hindrance and favorable electronic properties.

The Tetrazole Ring: A Superior Bioisostere for Carboxylic Acid

The 5-substituted 1H-tetrazole is the most widely used bioisostere for a carboxylic acid. This is due to several key similarities and advantages:

• Comparable Acidity: The pKa of a 5-substituted tetrazole is approximately 4.5-4.9, closely mimicking that of a typical carboxylic acid, allowing it to engage in similar ionic interactions with biological targets.[12][13]

• Enhanced Lipophilicity: Despite being ionized at physiological pH, the tetrazolate anion is significantly more lipophilic (by nearly one log unit) than the corresponding carboxylate. This property can improve membrane penetration and overall bioavailability.[7]

• Metabolic Robustness: Unlike carboxylic acids, which are susceptible to Phase II metabolism via acyl glucuronidation, tetrazoles are highly resistant to conjugation and other metabolic transformations, leading to a longer in vivo half-life.[4][7]

The Adamantyl Moiety: A Bulky Shield Against Enzymatic Attack

The adamantane scaffold is a unique tool in medicinal chemistry for its exceptional structural and physical properties.

• Steric Shielding: The large, three-dimensional structure of the adamantyl group acts as a physical barrier. When positioned adjacent to a potential site of metabolism, it prevents the substrate-binding domain of metabolic enzymes, such as CYPs, from accessing and oxidizing the labile site. This "steric shielding" is a primary mechanism for improving metabolic stability.[11][14]

• Increased Lipophilicity: Adamantane is highly lipophilic, which can enhance binding to hydrophobic pockets in target proteins and improve a compound's distribution profile.[9] While the primary metabolic pathway for adamantane itself is hydroxylation at its bridgehead positions, its overall structure is exceptionally stable.[11]

The strategic fusion of these two groups results in a pharmacophore that is not only electronically compatible with its target but is also fortified against metabolic breakdown.

Diagram 1. Bioisosteric replacement and steric shielding strategy.

Experimental Protocols & Methodologies

The successful application of this strategy requires robust synthetic and analytical procedures. The following protocols provide a validated framework for the synthesis and evaluation of adamantyl tetrazole-containing drug candidates.

Protocol 1: Synthesis of a 1-Adamantyl-5-Aryl-Tetrazole

This protocol describes a general two-step procedure for synthesizing an adamantyl tetrazole derivative from a commercially available aryl nitrile.

Causality: The synthesis begins by converting the nitrile, a common functional group, into the tetrazole ring. This is a reliable cycloaddition reaction. The subsequent step directly attaches the bulky adamantyl group to the tetrazole ring via an acid-catalyzed reaction, which is regioselective and efficient for this purpose.[15]

Step A: Synthesis of 5-Aryl-1H-tetrazole from Aryl Nitrile

• Reagents & Equipment:

  • Aryl nitrile (10 mmol, 1.0 eq)

  • Sodium azide (NaN₃) (11.4 mmol, 1.14 eq)

  • Dimethylamine hydrochloride (Me₂NH·HCl) (11.2 mmol, 1.12 eq)

  • Dimethylformamide (DMF), anhydrous (40 mL)

  • Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

• Procedure:

  • To a round-bottom flask, add the aryl nitrile, sodium azide, and dimethylamine hydrochloride.

  • Add anhydrous DMF (40 mL) to the flask.

  • Heat the suspension to 105-115°C under a nitrogen atmosphere and stir vigorously for 10-12 hours. Monitor reaction progress by TLC or LC-MS.

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into 100 mL of ice-cold water and acidify to pH ~2 with 2M HCl.

  • The product will precipitate. Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the 5-aryl-1H-tetrazole.

Step B: Adamantylation of 5-Aryl-1H-tetrazole

• Reagents & Equipment:

  • 5-Aryl-1H-tetrazole (from Step A) (9 mmol, 1.0 eq)

  • Adamantan-1-ol (9 mmol, 1.0 eq)

  • Sulfuric acid (H₂SO₄), 94-96% (25 mL)

  • Beaker, magnetic stirrer, ice bath

• Procedure:

  • In a beaker cooled in an ice bath, slowly add the 5-aryl-1H-tetrazole to 25 mL of concentrated sulfuric acid with stirring.

  • Once dissolved, add adamantan-1-ol portion-wise, maintaining the temperature below 20°C.

  • Remove the ice bath and stir the reaction mixture at room temperature for 60 minutes.

  • Carefully pour the reaction mixture onto 60 mL of crushed ice.

  • Extract the product with chloroform or dichloromethane (3 x 30 mL).

  • Wash the combined organic layers with a 5% aqueous NaHCO₃ solution and then with water.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (e.g., silica gel, hexane/ethyl acetate gradient) to yield the final 2-(adamantan-1-yl)-5-aryl-2H-tetrazole.[15]

Protocol 2: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

This assay determines the rate of metabolism of a compound by the major drug-metabolizing enzymes.

Causality: HLMs contain a high concentration of CYP and other membrane-bound metabolic enzymes. By incubating the compound with HLMs and a necessary cofactor (NADPH), we can simulate Phase I metabolism. Tracking the disappearance of the parent compound over time allows for the calculation of its metabolic half-life and intrinsic clearance, key predictors of in vivo hepatic clearance.[16][17]

• Materials & Reagents:

  • Pooled Human Liver Microsomes (e.g., from a commercial supplier)

  • Test Compound & Control Compounds (10 mM stock in DMSO)

  • Phosphate Buffer (100 mM, pH 7.4)

  • NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and G6P-dehydrogenase)

  • Termination Solution: Ice-cold acetonitrile (ACN) with an internal standard (IS)

  • 96-well plates, incubator, centrifuge, LC-MS/MS system

• Procedure:

  • Prepare a 0.5 mg/mL HLM solution in phosphate buffer.

  • Prepare the test compound working solution by diluting the 10 mM stock to achieve a final incubation concentration of 1 µM. Keep the final DMSO concentration ≤ 0.25%.[18]

  • Add the HLM solution to the wells of a 96-well plate. Pre-incubate at 37°C for 5 minutes.

  • Initiate the reaction by adding the NADPH regenerating system. For the negative control (minus cofactor), add buffer instead.

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding 2 volumes of ice-cold ACN with IS.[18]

  • Centrifuge the plate at 4,000 rpm for 15 minutes to precipitate proteins.

  • Transfer the supernatant to a new plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the peak area of the parent compound relative to the internal standard.[19][20]

• Data Analysis:

  • Plot the natural logarithm (ln) of the percentage of compound remaining versus time.

  • Determine the slope (k) of the linear regression line.

  • Calculate the half-life (t½) using the formula: t½ = -0.693 / k

  • Calculate the intrinsic clearance (Clint) using the formula: Clint (µL/min/mg protein) = (0.693 / t½) * (1 / protein concentration)

Protocol 3: In Vitro Plasma Stability Assay

This assay assesses a compound's stability against hydrolytic enzymes present in plasma.

Causality: Plasma contains various enzymes, such as esterases and amidases, that can degrade certain functional groups.[21] This assay is crucial for compounds containing susceptible moieties and for prodrugs designed to be activated in the blood. The procedure involves incubating the compound directly in plasma and measuring its disappearance.[22][23][24]

• Materials & Reagents:

  • Pooled Human Plasma (anticoagulant-treated, e.g., heparin)

  • Test Compound & Control Compound (e.g., Tetracaine for instability)

  • Phosphate Buffer (100 mM, pH 7.4)

  • Termination Solution: Ice-cold acetonitrile (ACN) with an internal standard (IS)

• Procedure:

  • Thaw plasma at 37°C.

  • Add the test compound to the plasma to a final concentration of 1-10 µM.

  • Incubate the plate at 37°C with gentle shaking.

  • At specified time points (e.g., 0, 15, 30, 60, and 120 minutes), take an aliquot and terminate the reaction by adding 3 volumes of ice-cold ACN with IS.[22]

  • Vortex and centrifuge to precipitate plasma proteins.

  • Transfer the supernatant for LC-MS/MS analysis.

• Data Analysis:

  • Similar to the HLM assay, calculate the half-life (t½) from the slope of the ln(% remaining) vs. time plot.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. lassbio.icb.ufrj.br [lassbio.icb.ufrj.br]
• 3. research.rug.nl [research.rug.nl]
• 4. BJOC - Innovative synthesis of drug-like molecules using tetrazole as core building blocks [beilstein-journals.org]
• 5. eurekaselect.com [eurekaselect.com]
• 6. Innovative synthesis of drug-like molecules using tetrazole as core building blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. 5-substituted tetrazoles as bioisosteres of carboxylic acids. Bioisosterism and mechanistic studies on glutathione reductase inhibitors as antimalarials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Effects of adamantane alterations on soluble epoxide hydrolase inhibition potency, physical properties and metabolic stability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Exploring tetrazole chemistry: synthetic techniques, structure–activity relationship, and pharmacological insights in antimicrobial and anticancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Acid Bioisosteres | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 14. Synthesis and in vitro Metabolic Stability of Sterically Shielded Antimycobacterial Phenylalanine Amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Synthesis, structure, and antiviral properties of novel 2-adamantyl-5-aryl-2H-tetrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 17. mttlab.eu [mttlab.eu]
• 18. mercell.com [mercell.com]
• 19. mdpi.com [mdpi.com]
• 20. Development and Validation of a Rapid LC-MS/MS Method for Quantifying Alvocidib: In Silico and In Vitro Metabolic Stability Estimation in Human Liver Microsomes - PMC [pmc.ncbi.nlm.nih.gov]
• 21. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 22. ADME Plasma Stability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 23. Plasma Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 24. Plasma Stability Assay | Domainex [domainex.co.uk]

Technical Notes & Optimization

Separation of 1H- and 2H-tetrazole isomers in adamantane derivatives

Topic: Separation of 1H- and 2H-tetrazole isomers in adamantane derivatives Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Medicinal Chemists, Process Chemists, Analytical Scientists

Current Status: ● OPERATIONAL Ticket Queue: Open Specialist: Senior Application Scientist, Separation Sciences Division

Welcome to the technical hub for adamantane-tetrazole derivatives. This interface is designed to troubleshoot the specific challenges of regioisomerism inherent to the alkylation of 5-substituted tetrazoles with bulky adamantyl groups.

📂 Knowledge Base: The Core Challenge

When attaching an adamantane moiety to a 5-substituted tetrazole ring, you are fighting a battle between steric hindrance and electronic distribution . The tetrazole anion is ambident, possessing two nucleophilic sites: N1 and N2.

• The 1,5-isomer (1H-type): The adamantane is attached to the nitrogen adjacent to the carbon. This is sterically crowded.

• The 2,5-isomer (2H-type): The adamantane is attached to the nitrogen further from the carbon. This is generally the thermodynamic product and less sterically hindered, but mixtures are common under basic alkylation conditions.

🎫 Ticket #101: Identification (NMR & TLC)

User Query: "I have two spots on my TLC after reacting 5-phenyltetrazole with 1-bromoadamantane. How do I know which spot is the N1-isomer and which is the N2-isomer without growing a crystal?"

🔧 Diagnostic Protocol

Do not rely solely on 1H NMR, as the adamantane protons are often unresolved multiplets that overlap between isomers. 13C NMR is the definitive non-crystallographic method.

1. The Polarity Rule (TLC & Flash Chromatography)

In almost all adamantyl-tetrazole systems, the isomers exhibit distinct polarity differences due to the dipole moment vectors.

• 2,5-isomer (N2-alkyl): Lower dipole moment. Less polar.

  • Observation: Higher

    on Silica TLC. Elutes first in Normal Phase (Hexane/EtOAc).

• 1,5-isomer (N1-alkyl): Higher dipole moment. More polar.

  • Observation: Lower

    on Silica TLC. Elutes second in Normal Phase.

2. The 13C NMR "Shift Rule"

The chemical shift of the tetrazole ring carbon (C-5) is the most reliable diagnostic marker.

Feature	2,5-Isomer (N2-Adamantyl)	1,5-Isomer (N1-Adamantyl)
C-5 Chemical Shift	Downfield (~162–167 ppm)	Upfield (~152–156 ppm)
Adamantane C-1' (Bridgehead)	Typically shifted slightly upfield relative to N1	Typically shifted slightly downfield relative to N2

Expert Insight: The downfield shift of the C-5 in the 2,5-isomer is attributed to the specific electron delocalization pattern of the 2H-tetrazole ring, which retains more "diene-like" character compared to the 1H-form.

📊 Workflow Visualization: Isomer ID

Figure 1: Decision logic for identifying regioisomers using polarity and NMR spectroscopy.

🎫 Ticket #205: Separation Troubleshooting

User Query: "My isomers are co-eluting on Prep-HPLC (C18). The resolution is poor. What mobile phase modifiers should I use?"

🔧 Optimization Guide

1. The "Lipophilicity Trap"

Adamantane is extremely lipophilic. On standard C18 columns, both isomers may stick strongly and co-elute if the organic gradient is too steep.

• Solution: Use a C8 column or a Phenyl-Hexyl column . The Phenyl-Hexyl phase interacts differently with the aromatic tetrazole ring, often providing better selectivity (alpha-value) between the regioisomers than pure hydrophobicity-based C18 separation.

2. Flash Chromatography (Normal Phase) - Recommended First Step

Because the polarity difference is significant, Normal Phase separation is often superior to Reverse Phase for this specific class of compounds.

• Stationary Phase: High-performance Silica (15-25 µm).

• Mobile Phase: Toluene/Ethyl Acetate (Start 100:0 → 90:10).

  • Why Toluene? Toluene provides pi-pi interactions with the tetrazole/aryl groups, often enhancing separation factor (

    ) compared to Hexane.

3. Crystallization (The "Magic" Bullet)

If you specifically need the 2,5-isomer (usually the major product), it often crystallizes much more readily than the 1,5-isomer due to higher symmetry and lower polarity.

• Protocol: Dissolve the crude mixture in hot Ethanol or Isopropanol. Cool slowly. The 2,5-isomer typically precipitates first. The mother liquor will be enriched in the 1,5-isomer.

🎫 Ticket #303: Synthetic Control (Prevention)

User Query: "I am getting a 50:50 mixture using adamantyl bromide and K2CO3. How can I force the reaction to give me just the 2-isomer?"

🔧 Process Engineering

The synthesis method dictates the regioselectivity. You are likely using a

-type alkylation which is sensitive to steric clashes but driven by charge density.

Protocol A: High Selectivity for 2,5-Isomer (Acid Catalysis)

To avoid the mixture, switch from basic alkylation to acid-catalyzed adamantylation.

• Reagents: 5-substituted tetrazole + 1-Adamantanol (not bromide).

• Catalyst: Conc.

  or Methanesulfonic acid.

• Mechanism: This proceeds via an

  mechanism involving the stable adamantyl cation. The thermodynamics strongly favor the attack at the N2 position to minimize steric clash between the bulky adamantane and the C-5 substituent.

• Expected Ratio: >95:5 favoring the 2,5-isomer.

Protocol B: Obtaining the 1,5-Isomer (The "Hard" Way)

Direct synthesis of the 1,5-isomer is difficult with adamantane due to sterics.

• Strategy: You must build the ring after attaching the adamantane.

• Route: 1-Adamantyl amine

  Amide Imidoyl Chloride React with Azide ( ). This "Hassner-type" synthesis forces the adamantane onto the N1 position by design.

📊 Workflow Visualization: Synthetic Pathways

Figure 2: Selecting the synthetic route to minimize downstream separation efforts.

📚 References & Authority

• Regioselectivity of Adamantylation: The reaction of 5-aryl-tetrazoles with 1-adamantanol in sulfuric acid is a proven method for high N2-selectivity.

  • Source:Synthesis, structure, and antiviral properties of novel 2-adamantyl-5-aryl-2H-tetrazoles. (Pharmaceutical Chemistry Journal).

  • (Verified Context: NIH/PubMed listing).

• NMR Characterization Rules: The distinction between N1 and N2 isomers via 13C NMR (C-5 shift) is a fundamental spectroscopic standard in tetrazole chemistry.

  • Source:Comparison of 13C and 1H N-alkyl shifts of isomeric alkyl tetrazoles. (Magnetic Resonance in Chemistry).[1][2]

• General Alkylation Mechanisms: Understanding the ambident nature of the tetrazolate anion.

  • Source:Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation. (RSC Advances / New Journal of Chemistry).

Disclaimer: This guide is for research purposes. Always consult Safety Data Sheets (SDS) for adamantane derivatives and tetrazoles, as some tetrazole precursors can be energetic materials.

Sources

• 1. researchgate.net [researchgate.net]
• 2. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

Technical Support Center: Troubleshooting Side Product Formation in 2,5-Disubstituted Tetrazole Synthesis

Introduction

The tetrazole ring is a critical pharmacophore in medicinal chemistry, widely utilized as a bioisostere for carboxylic acids due to its comparable acidity (

~4.5–5) and enhanced metabolic stability. However, the synthesis of 2,5-disubstituted tetrazoles presents a notorious challenge: regioselectivity .

The tetrazole anion is an ambident nucleophile.[1] Alkylation of 5-substituted tetrazoles typically yields a mixture of the desired 2,5-isomer (N2) and the often-unwanted 1,5-isomer (N1) .[1] This guide addresses the mechanistic origins of this side product formation, provides validated protocols to shift selectivity, and outlines purification strategies to isolate the target compound.

Module 1: The Regioselectivity Challenge (N2 vs. N1)

Q1: Why is the 1,5-isomer forming as a major side product?

A: The formation of the 1,5-isomer is driven by the ambident nature of the tetrazolate anion. While the N2 position is generally the thermodynamic product and often favored by steric factors, the N1 position can become competitive under specific kinetic conditions or electronic influences.

• Mechanism: The tetrazolate ring has nucleophilic density at both N1 and N2.[1]

  • N2-Alkylation (Desired): Favored by steric hindrance at the C5 position and bulky alkylating agents.[1] The N2 atom is distal to the C5 substituent, making it more accessible.

  • N1-Alkylation (Side Product): Favored by small electrophiles (e.g., methyl iodide) and specific solvent interactions that shield the N2 position or stabilize the transition state for N1 attack.

Q2: How can I shift the reaction to favor the 2,5-isomer?

A: You can manipulate the regiochemical outcome by tuning three critical variables: Sterics , Solvent , and Counter-ion .

Variable	Recommendation for 2,5-Selectivity	Mechanistic Rationale
Sterics	Use bulky electrophiles (e.g., benzyl, tert-butyl).[1]	Steric clash between the C5-substituent and the incoming electrophile at N1 disfavors 1,5-formation.[1]
Solvent	Non-polar / Low Polarity (e.g., DCM, Toluene) or Acetone .	Polar protic solvents can stabilize the specific transition states leading to mixtures.[1] Non-polar solvents often favor the thermodynamic N2 product.[1]
Base/Counter-ion	Use bulky bases (e.g., , DIPEA) or .	Large counter-ions (like Cesium) dissociate more readily, exposing the more nucleophilic N2 site.

Q3: My alkylation is stuck at a 60:40 ratio. Is there a better synthetic route?

A: Yes. If direct alkylation of a 5-substituted tetrazole yields poor selectivity, switch to the hydrazone method or oxidative cyclization . These routes construct the ring after the substituents are in place, bypassing the ambident nucleophile issue entirely.

• Alternative Route: Reaction of amidrazones with nitrous acid or the reaction of hydrazones with azides.

Module 2: Visualization of Reaction Pathways

The following diagram illustrates the bifurcation point where the tetrazolate anion reacts to form either the 1,5- or 2,5-isomer.

Caption: Mechanistic bifurcation in tetrazole alkylation. Path A (N2) is generally favored by steric bulk, while Path B (N1) leads to the common impurity.

Module 3: Impurity Profiling & Degradation

Q4: I see a new impurity forming during workup. Is the tetrazole ring unstable?

A: The tetrazole ring itself is remarkably stable to acid, base, and reduction. However, two common degradation/side-reaction pathways exist:[1]

• Ring Opening (Thermal): At high temperatures (>160°C) or under flash vacuum pyrolysis, 2,5-disubstituted tetrazoles can extrude

  to form nitrilimines , which then rearrange or dimerize.

  • Troubleshooting: Ensure your reaction temperature does not exceed 120°C unless necessary.[1]

• Hydrolysis of Precursors: If you are synthesizing the tetrazole from a nitrile and azide (cycloaddition), unreacted nitrile can hydrolyze to the primary amide under the acidic/basic workup conditions.

  • Check: Look for a signal at ~170 ppm (carbonyl) in

    NMR or a broad singlet in NMR.[1]

Q5: Are there safety concerns with the side products?

A: Yes. Low molecular weight tetrazoles and their 1,5-isomers can be energetic materials (explosive hazards).[1]

• Protocol: Always treat tetrazole waste streams with care. Avoid concentrating reaction mixtures to dryness if low-molecular-weight azides or tetrazoles are potentially present.[1] Quench with sodium nitrite in acid to destroy residual azide.[1]

Module 4: Purification & Analysis

Q6: How do I separate the 1,5- and 2,5-isomers?

A: The two isomers have distinct polarity profiles, making silica gel chromatography the most effective separation method.

• 2,5-Isomer (Target): Typically less polar (Higher

  ).[1] It elutes first.

• 1,5-Isomer (Impurity): Typically more polar (Lower

  ).[1] It elutes second.[1]

  • Why? The 1,5-isomer has a larger dipole moment because the vectors of the lone pairs and the C-N bonds align more constructively than in the 2,5-isomer.

Q7: How can I distinguish them by NMR?

A: Use

NMR for the most definitive assignment.

Feature	2,5-Disubstituted (Target)	1,5-Disubstituted (Impurity)
Polarity ( )	High (Less Polar)	Low (More Polar)
NMR (C5)	~162–167 ppm (Deshielded)	~150–157 ppm (Shielded)
NMR (N-Alkyl)	Generally Upfield (e.g., 4.3 ppm)	Generally Downfield (e.g., 4.6 ppm)

Note: Chemical shifts are solvent-dependent.[1] The

difference is the most robust initial indicator.

Validated Protocol: Regioselective Alkylation

Objective: Synthesis of 2-benzyl-5-phenyltetrazole with minimized 1,5-isomer formation.

• Dissolution: Dissolve 5-phenyltetrazole (1.0 equiv) in Acetone or Acetonitrile (0.2 M). Avoid DMF if possible to simplify workup and improve N2 selectivity.

• Base Addition: Add

  (1.5 equiv) or (1.2 equiv). Stir for 15 min at RT.[1]

• Alkylation: Add Benzyl bromide (1.1 equiv) dropwise.

• Reaction: Reflux (approx. 60°C) for 2–4 hours. Monitor by TLC.[1]

  • Checkpoint: You should see two spots.[1][2] The top spot is your 2,5-product.[1]

• Workup: Filter off inorganic salts. Concentrate filtrate.[1]

• Purification: Flash chromatography (Hexane/EtOAc gradient). Collect the first eluting major fraction .

References

• Reynard, G., et al. (2021).[1][3][4] "Alkylation of 5-Substituted 1H-Tetrazoles via the Diazotization of Aliphatic Amines." Journal of Organic Chemistry. Link[1]

• Ramanathan, M., et al. (2015).[1][3] "Synthesis of 2,5-Disubstituted Tetrazoles via Amidines." Organic Letters. Link[1]

• Ostaszewska, A., et al. (2015).[1] "Differentiation of 1,5- and 2,5-disubstituted tetrazoles by NMR." Molecules. Link

• Butler, R. N. (1977).[1] "Recent Advances in Tetrazole Chemistry." Advances in Heterocyclic Chemistry. Link

Sources

• 1. rsc.org [rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 2H-Tetrazole synthesis [organic-chemistry.org]
• 4. Alkylation of 5-Substituted 1H-Tetrazoles via the Diazotization of Aliphatic Amines [organic-chemistry.org]

Technical Support Center: Enhancing Oral Bioavailability of Acidic Tetrazole-Containing Compounds

Welcome to the technical support center dedicated to addressing the challenges associated with the oral bioavailability of acidic tetrazole-containing compounds. This guide is designed for researchers, scientists, and drug development professionals actively working to optimize the pharmacokinetic profiles of these important therapeutic agents. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols grounded in scientific principles and practical experience.

The tetrazole ring is a key functional group in medicinal chemistry, often used as a bioisostere for a carboxylic acid.[1][2] This substitution can enhance metabolic stability and lipophilicity, potentially improving oral bioavailability.[1][2] However, the acidic nature of the tetrazole moiety can also lead to poor absorption, presenting a significant hurdle in drug development.[3][4] This guide provides a structured approach to systematically identify and overcome these challenges.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers face when encountering low oral bioavailability with their tetrazole-containing compounds.

Q1: Why is the oral bioavailability of my acidic tetrazole-containing compound unexpectedly low?

A1: Low oral bioavailability of acidic tetrazole compounds is often a multifactorial issue. The primary culprits are typically poor aqueous solubility and/or low membrane permeability.[5][6] The acidic nature of the tetrazole ring (pKa ~4.5-5) means it will be ionized in the higher pH of the small intestine, which can decrease its ability to passively diffuse across the intestinal epithelium.[7] Additionally, these compounds can be substrates for efflux transporters, which actively pump the drug back into the intestinal lumen, further reducing absorption.[7]

Q2: What are the first experimental steps I should take to diagnose the cause of low bioavailability?

A2: A systematic approach is crucial. Start by characterizing the fundamental physicochemical properties of your compound. Key initial experiments include:

• Solubility determination: Assess the solubility at different pH values mimicking the gastrointestinal tract (e.g., pH 1.2, 4.5, and 6.8).

• Permeability assessment: Utilize in vitro models like the Parallel Artificial Membrane Permeability Assay (PAMPA) or Caco-2 cell monolayers to understand its passive permeability.

• LogP/LogD measurement: Determine the lipophilicity of the compound at different pHs.

These initial data points will help you classify your compound according to the Biopharmaceutics Classification System (BCS) and guide your formulation strategy.[8]

Q3: What is the Biopharmaceutics Classification System (BCS) and why is it important for my compound?

A3: The BCS is a scientific framework that categorizes drug substances based on their aqueous solubility and intestinal permeability.[8] It divides drugs into four classes:

• Class I: High Solubility, High Permeability

• Class II: Low Solubility, High Permeability

• Class III: High Solubility, Low Permeability

• Class IV: Low Solubility, Low Permeability

Most poorly bioavailable tetrazole-containing compounds fall into BCS Class II or IV.[5] Knowing your compound's BCS class is critical because it dictates the most effective strategies to improve its oral absorption.[5] For instance, for a BCS Class II compound, enhancing the dissolution rate is the primary goal, while a Class IV compound requires enhancement of both solubility and permeability.[9]

II. Troubleshooting Guide: Addressing Specific Bioavailability Issues

This section provides a problem-oriented approach to troubleshooting common experimental observations.

Problem 1: My compound has very low aqueous solubility, especially at acidic pH.

Causality: The high crystal lattice energy of the solid form of your compound can significantly limit its dissolution. For acidic compounds, solubility is often lowest in the acidic environment of the stomach.

Troubleshooting Workflow:

Caption: Initial strategies for addressing low aqueous solubility.

Recommended Actions & Rationale:

• Salt Formation: Converting the acidic tetrazole to a salt can significantly improve its solubility and dissolution rate.[10] Screen a variety of counterions to find a stable salt form with optimal properties.

• Particle Size Reduction: Decreasing the particle size increases the surface area available for dissolution, which can enhance the dissolution rate according to the Noyes-Whitney equation.[8][11] Techniques like micronization or nanomilling can be employed.[5]

• Amorphous Solid Dispersions (ASDs): Converting the crystalline drug to a higher-energy amorphous form dispersed within a polymer matrix can dramatically increase its apparent solubility and dissolution rate.[12] This is a powerful technique for BCS Class II and IV compounds.

• Lipid-Based Formulations: For lipophilic compounds, formulating in lipids, surfactants, and co-solvents can improve solubilization in the gastrointestinal tract.[13][14] Self-emulsifying drug delivery systems (SEDDS) or self-microemulsifying drug delivery systems (SMEDDS) are common approaches.[13]

Problem 2: My compound has adequate solubility but still shows poor absorption.

Causality: If solubility is not the limiting factor, poor membrane permeability is the likely cause. This can be due to the compound's polarity, molecular size, or its interaction with efflux transporters like P-glycoprotein (P-gp).

Troubleshooting Workflow:

Caption: Key strategies for improving membrane permeability.

Recommended Actions & Rationale:

• Prodrug Strategy: This is a highly effective approach for acidic tetrazoles.[1] By masking the acidic tetrazole group with a lipophilic promoiety, you can increase the compound's permeability.[3][15] The promoiety is designed to be cleaved in vivo to release the active parent drug.[15] For example, an ester prodrug can be synthesized to mask the acidic group.[7]

• Permeation Enhancers: Certain excipients can be included in the formulation to transiently and reversibly increase the permeability of the intestinal epithelium.

• Lipid-Based Formulations: Beyond improving solubility, some lipid excipients can interact with the intestinal membrane and inhibit efflux transporters, thereby enhancing permeability.[8]

Problem 3: In vivo exposure is highly variable between subjects.

Causality: High inter-subject variability can stem from several factors, including food effects, differences in gastrointestinal pH, and variations in metabolic enzyme or transporter expression.

Recommended Actions & Rationale:

• Conduct Fed vs. Fasted Animal Studies: This will determine if the presence of food significantly impacts the absorption of your compound. Lipid-based formulations can sometimes mitigate negative food effects.

• Formulation Robustness Testing: Evaluate the performance of your formulation under a range of pH and media conditions in vitro to predict its in vivo robustness.

• Amorphous Solid Dispersions (ASDs): ASDs can sometimes reduce variability by overcoming solubility limitations that are sensitive to gastrointestinal pH changes.[16]

III. Detailed Experimental Protocols

This section provides step-by-step guidance for key experiments.

Protocol 1: Preparation and Evaluation of an Amorphous Solid Dispersion (ASD)

Objective: To improve the dissolution rate and apparent solubility of a poorly soluble acidic tetrazole-containing compound.

Materials:

• Acidic tetrazole-containing compound (API)

• Polymer (e.g., HPMC-AS, PVP VA64, Soluplus®)

• Solvent (e.g., acetone, methanol, or a mixture)

• Spray dryer or rotary evaporator

• Dissolution testing apparatus (USP II)

• HPLC for concentration analysis

Methodology:

• Polymer and Solvent Screening:

  • Assess the solubility of the API and various polymers in different solvents. The goal is to find a common solvent system where both are highly soluble.

• ASD Preparation (Spray Drying):

  • Dissolve the API and the selected polymer in the chosen solvent at a specific drug-to-polymer ratio (e.g., 1:3 w/w).

  • Spray-dry the solution using an optimized inlet temperature, gas flow rate, and solution feed rate to ensure rapid solvent evaporation and formation of the ASD.

• ASD Characterization:

  • Differential Scanning Calorimetry (DSC): Confirm the absence of a melting endotherm for the API, indicating it is in an amorphous state.

  • Powder X-ray Diffraction (PXRD): Verify the absence of crystalline peaks, confirming the amorphous nature.

• In Vitro Dissolution Testing:

  • Perform dissolution testing in simulated gastric fluid (pH 1.2) and simulated intestinal fluid (pH 6.8).

  • Compare the dissolution profile of the ASD to that of the crystalline API.

  • Analyze samples at various time points by HPLC to determine the concentration of the dissolved API.

Self-Validation: A successful ASD will show a significantly faster and higher extent of dissolution compared to the crystalline form, often achieving a supersaturated state.

Protocol 2: Synthesis and In Vitro Evaluation of a Prodrug

Objective: To temporarily mask the acidic tetrazole moiety to improve membrane permeability.

Methodology:

• Prodrug Synthesis:

  • Synthesize a more lipophilic ester prodrug of the tetrazole-containing compound. For instance, an acyloxymethyl ester can be a suitable choice.[3]

• Physicochemical Characterization:

  • Determine the LogD of the prodrug at pH 6.8 and compare it to the parent compound. An increase in LogD indicates increased lipophilicity.

• In Vitro Permeability Assay (Caco-2):

  • Measure the apparent permeability coefficient (Papp) of the prodrug and the parent drug across a Caco-2 cell monolayer.

  • A significantly higher Papp value for the prodrug indicates improved permeability.

• In Vitro Stability Studies:

  • Evaluate the stability of the prodrug in simulated gastric and intestinal fluids, as well as in liver microsomes or plasma, to ensure it is sufficiently stable to be absorbed but can be converted to the active parent drug.[17]

Self-Validation: An ideal prodrug will exhibit enhanced permeability and sufficient stability in the GI tract, followed by efficient conversion to the parent compound in plasma or the liver.[7]

IV. Data Presentation

Table 1: Comparison of Physicochemical and In Vitro Properties

Parameter	Crystalline API	ASD Formulation (1:3 API:HPMC-AS)	Prodrug
Aqueous Solubility (pH 6.8)	5 µg/mL	150 µg/mL (transient)	2 µg/mL
Dissolution Rate (in 30 min)	10%	85%	5%
Caco-2 Permeability (Papp A→B)	0.5 x 10⁻⁶ cm/s	0.6 x 10⁻⁶ cm/s	5.2 x 10⁻⁶ cm/s
LogD (pH 6.8)	1.2	1.2	3.5

This table illustrates hypothetical but representative data for a BCS Class IV compound, demonstrating how different strategies impact key parameters.

V. In Vivo Evaluation

Ultimately, the success of any bioavailability enhancement strategy must be confirmed in vivo.

Experimental Design for an In Vivo Pharmacokinetic Study

Objective: To determine the oral bioavailability of the parent compound from different formulations in a relevant animal model (e.g., rat or dog).

Study Arms:

• Intravenous (IV) Administration of Parent Drug: To determine the absolute bioavailability.

• Oral Gavage of Parent Drug Suspension: The baseline control.

• Oral Gavage of Optimized Formulation (e.g., ASD or Prodrug): The test article.

Methodology:

• Administer the compounds to the respective groups of animals.

• Collect blood samples at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Analyze the plasma concentrations of the parent drug (and prodrug, if applicable) using a validated LC-MS/MS method.

• Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, and oral bioavailability (F%).[18]

Success Criteria: A successful formulation will result in a statistically significant increase in the Area Under the Curve (AUC) and Cmax, and consequently, a higher oral bioavailability compared to the parent drug suspension.

By systematically applying the principles and protocols outlined in this guide, researchers can effectively diagnose the root causes of poor oral bioavailability in acidic tetrazole-containing compounds and implement rational, data-driven strategies to overcome these challenges, ultimately accelerating the development of new and effective medicines.

References

• Strategies to improve oral bioavailability - ResearchGate. Available from: [Link]

• Formulation Strategies to Improve Oral Bioavailability of Ellagic Acid - MDPI. Available from: [Link]

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs - Hilaris Publisher. Available from: [Link]

• Modern Prodrug Design for Targeted Oral Drug Delivery - PMC - NIH. Available from: [Link]

• How to improve the bioavailability of a drug? - Patsnap Synapse. Available from: [Link]

• Full article: Bioisosteres in Drug Discovery: Focus on Tetrazole - Taylor & Francis. Available from: [Link]

• Overcoming Bioavailability Challenges In Oral Formulation Development - pharm-int. Available from: [Link]

• Enhancing Oral Absorption of an Ester Prodrug by Coating Drug Crystals with Binary Lipid Systems and Evaluating the Influence of Compositions - NIH. Available from: [Link]

• Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs - Crystal Pharmatech. Available from: [Link]

• Inhibitors of HIV-1 attachment. Part 9: an assessment of oral prodrug approaches to improve the plasma exposure of a tetrazole-containing derivative - PubMed. Available from: [Link]

• New strategies to overcome poor oral bioavailability of drugs by increasing their water solubility - sfera. Available from: [Link]

• Enhanced Oral Bioavailability of 2-(Phosphonomethyl)-pentanedioic Acid (2-PMPA) from its (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl (ODOL)-Based Prodrugs - PubMed. Available from: [Link]

• Tetrazolium Compounds: Synthesis and Applications in Medicine - PMC - NIH. Available from: [Link]

• Tetrazoles and Related Heterocycles as Promising Synthetic Antidiabetic Agents - PMC. Available from: [Link]

• Systematic Strategies for Enhancing Oral Bioavailability of Compounds - Oreate AI Blog. Available from: [Link]

• Using in Vitro and in Vivo Models To Evaluate the Oral Bioavailability of Nutraceuticals. Available from: [Link]

• Strategies for enhancing oral bioavailability of poorly soluble drugs - ResearchGate. Available from: [Link]

• Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC. Available from: [Link]

• Prediction of the human oral bioavailability by using in vitro and in silico drug related parameters in a physiologically based absorption model - PubMed. Available from: [Link]

• (PDF) A review of recent developments in pharmaceutical chemistry on biological evolution of tetrazole derivatives - ResearchGate. Available from: [Link]

• (PDF) Formulation strategies for poorly soluble drugs - ResearchGate. Available from: [Link]

• In Vivo Pharmacokinetic (PK) Studies - Selvita. Available from: [Link]

• Tetrazole Derivatives from Quinaldic Acid: Estimation of the Biological and Antioxidant Properties. Available from: [Link]

• Editorial for the Special Issue: Pharmacokinetics of Orally Administered Drugs, 2nd Edition. Available from: [Link]

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications - MDPI. Available from: [Link]

• Innovative synthesis of drug-like molecules using tetrazole as core building blocks - NIH. Available from: [Link]

• ACID-BASE INTERACTIONS IN AMORPHOUS SOLID DISPERSIONS: FORMULATION STRATEGY FOR TYROSINE KINASE INHIBITORS - Purdue e-Pubs. Available from: [Link]

• Formulation Selection and in-vitro Screening for Oral Bioavailability Enhancement. Available from: [Link]

• In vivo Studies for Drug Development via Oral Delivery: Challenges,Animal Models and Techniques - SciSpace. Available from: [Link]

• Novel D-Ribofuranosyl Tetrazoles: Synthesis, Characterization, In Vitro Antimicrobial Activity, and Computational Studies | ACS Omega. Available from: [Link]

• Innovative synthesis of drug-like molecules using tetrazole as core building blocks. Available from: [Link]

• Correlations between predicted oral bioavailability (forward-looking in... - ResearchGate. Available from: [Link]

• Optimizing Drug Loading in Amorphous Solid Dispersions - YouTube. Available from: [Link]

• In vivo PK / Pharmacokinetic Studies - Sygnature Discovery. Available from: [Link]

• Machine Learning for Oral Bioavailability Prediction: How About HobPre? - PRISM BioLab. Available from: [Link]

• Impact of Gastric pH Variations on the Release of Amorphous Solid Dispersion Formulations Containing a Weakly Basic Drug and Enteric Polymers | Molecular Pharmaceutics - ACS Publications. Available from: [Link]

• Lipid-based formulations ⋅ Gattefossé. Available from: [Link]

• Grand challenges in oral drug delivery - Frontiers. Available from: [Link]

• Recent Developments in the Synthesis of Tetrazoles and their Pharmacological Relevance. Available from: [Link]

• Characterization of Amorphous Solid Dispersion of Pharmaceutical Compound with pH-Dependent Solubility Prepared by Continuous-Sp - Semantic Scholar. Available from: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Inhibitors of HIV-1 attachment. Part 9: an assessment of oral prodrug approaches to improve the plasma exposure of a tetrazole-containing derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tetrazolium Compounds: Synthesis and Applications in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharm-int.com [pharm-int.com]
• 6. researchgate.net [researchgate.net]
• 7. Enhancing Oral Absorption of an Ester Prodrug by Coating Drug Crystals with Binary Lipid Systems and Evaluating the Influence of Compositions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. Systematic Strategies for Enhancing Oral Bioavailability of Compounds - Oreate AI Blog [oreateai.com]
• 10. Unlock Solubility Enhancement Methods for Poorly Soluble Oral Drugs - Crystal Pharmatech Co., Ltd. [crystalpharmatech.com]
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• 12. Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pharmaexcipients.com [pharmaexcipients.com]
• 14. Lipid-based formulations ⋅ Gattefossé [gattefosse.com]
• 15. Modern Prodrug Design for Targeted Oral Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. docs.lib.purdue.edu [docs.lib.purdue.edu]
• 17. Enhanced Oral Bioavailability of 2-(Phosphonomethyl)-pentanedioic Acid (2-PMPA) from its (5-Methyl-2-oxo-1,3-dioxol-4-yl)methyl (ODOL)-Based Prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. selvita.com [selvita.com]

Troubleshooting low yields in Ugi reactions with tetrazole building blocks

Executive Summary: The 1,5-Disubstituted Tetrazole Challenge

You are likely accessing this guide because your Ugi-Azide 4-Component Reaction (UA-4CR) yielded a complex mixture or significantly less product than anticipated. Unlike the classical Ugi reaction which yields a diamide, the UA-4CR replaces the carboxylic acid with hydrazoic acid (generated in situ from trimethylsilyl azide,

, or ) to produce a 1,5-disubstituted tetrazole (1,5-DST) .

While this reaction is a powerful route to peptidomimetics (bioisosteres of the cis-amide bond), it is mechanically distinct and sensitive to specific parameters that do not affect the classical Ugi. This guide isolates the failure modes related to kinetics, acidity, and isolation.

Core Failure Analysis: The "Why" Behind Low Yields

The Solvent Paradox

Symptom: Reaction is sluggish; TLC shows unreacted starting material after 24h. Root Cause: The Ugi mechanism is ionic. It proceeds through a polar nitrilium ion intermediate. Non-polar solvents (DCM, Toluene) fail to stabilize this transition state. Technical Insight: Methanol (MeOH) is not just a solvent; it is a reagent. When using

, MeOH is required to undergo protolysis to generate the active species, .

Solvent	Suitability	Mechanistic Impact
Methanol (MeOH)	Ideal	High dielectric constant stabilizes intermediates; proton source for .
2,2,2-Trifluoroethanol (TFE)	Rescue	Strong hydrogen-bond donor. Stabilizes the imine and nitrilium ion. Use if MeOH fails.
Dichloromethane (DCM)	Poor	Low polarity; fails to stabilize the rate-determining nitrilium formation.
Water (Micellar)	Specialized	Good for "on-water" acceleration but requires hydrophobic reactants.

The "Acid Trap" in Isolation

Symptom: The reaction looked good on TLC/LCMS, but the product vanished during extraction. Root Cause: 1,5-disubstituted tetrazoles are acidic (

). Critical Error: If you wash your organic layer with saturated sodium bicarbonate ( ) or NaOH, you will deprotonate the tetrazole (if present) or interact with the tetrazole ring system in a way that solubilizes it in the aqueous layer. Correction: Maintain an acidic or neutral pH during workup.

Mechanistic Visualization

Understanding the pathway is the only way to troubleshoot the stall point.

Figure 1: The Ugi-Azide reaction pathway. Note that the Nitrilium Ion formation is often the rate-limiting step, and the Electrocyclic Ring Closure is irreversible.

Troubleshooting Workflow & Decision Matrix

If your yield is

, follow this logic gate to identify the bottleneck.

Figure 2: Diagnostic logic for isolating the chemical failure mode.

Optimized Protocols

Standard Protocol (The Baseline)

Use this for robust, non-hindered substrates.

• Imine Formation: In a vial, combine Aldehyde (1.0 equiv) and Amine (1.0 equiv) in Methanol (1.0 M concentration). Stir for 30 mins.

  • Note: Do not dilute! High concentration drives the equilibrium.

• Addition: Add Isocyanide (1.0 - 1.2 equiv).

• Azide Addition: Add

  (1.2 equiv).

  • Caution:

    can hydrolyze to (toxic/volatile). Work in a fume hood.

• Reaction: Stir at Room Temperature for 24h.

• Workup: Remove solvent in vacuo. Redissolve in EtOAc. Wash with 5% Citric Acid (removes unreacted amine) and Brine. Avoid bicarbonate washes.

The "Rescue" Protocol (For Stubborn Substrates)

Use this if the standard protocol yields <20% or if sterics are high.

• Pre-condensation: Mix Amine and Aldehyde in TFE (Trifluoroethanol) or MeOH with activated 4Å Molecular Sieves . Stir 2h.

• Catalysis: Add

  (10-20 mol%).

  • Why? Zinc coordinates to the imine nitrogen, increasing electrophilicity and facilitating isocyanide attack.

• Reagents: Add Isocyanide and

  .

• Energy: If no reaction after 4h, apply Microwave Irradiation (60-80°C, 30 mins).

Frequently Asked Questions (FAQs)

Q: I see a major byproduct that matches the mass of the Aldehyde + Isocyanide + Azide (minus the amine). What is it? A: This is the Passerini-Tetrazole product. It happens when the isocyanide reacts directly with the aldehyde and azide, bypassing the amine.

• Fix: This indicates your imine formation is failing or reversing. Ensure your solvent is anhydrous to prevent imine hydrolysis. Pre-form the imine with molecular sieves before adding the isocyanide.

Q: Can I use Sodium Azide (

) instead of ? A: Yes, but the protocol changes. is not soluble in pure organic solvents. You must use a protic solvent system (like water/methanol) and often require an acid catalyst (like acetic acid or ) to buffer the pH and generate the active species in situ. is generally preferred for organic solubility and ease of handling.

Q: My isocyanide has a foul odor but looks dark/tarry. Does this matter? A: Yes. Isocyanides oxidize and polymerize over time. "Aged" isocyanides lead to poor yields and complex baselines. If your isocyanide is dark, filter it through a short plug of silica or distill it before use.

Q: Why does my product streak on silica gel chromatography? A: The tetrazole proton is acidic. It interacts with the silanols on the silica.

• Fix: Add 1% Acetic Acid to your eluent (e.g., Hexane/EtOAc + 1% AcOH) to suppress ionization and sharpen the spots.

References

• Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition. [Link]

• Marcaccini, S., & Torroba, T. (2007). The Use of the Ugi Reaction with Hydrazoic Acid for the Synthesis of Tetrazoles. Nature Protocols. [Link]

• Gunawan, S., et al. (2009).[1] Synthesis of Tetrazoles via Ugi-Azide Reaction.[2][3][4][5][6] Tetrahedron Letters. [Link]

• Neochoritis, C. G., et al. (2019).[7] Leishmanicidal activity of 1,5-disubstituted tetrazoles synthesized via Ugi-azide multicomponent reaction. European Journal of Medicinal Chemistry. [Link]

• Mironov, M. A., et al. (2004). Ugi Reaction in Aqueous Media. Molecular Diversity. [Link]

Sources

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• 2. scielo.org.mx [scielo.org.mx]
• 3. Bifunctional building blocks in the Ugi-azide condensation reaction: a general strategy toward exploration of new molecular diversity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of Novel bis-1,5-Disubstituted-1H-Tetrazoles by an Efficient Catalyst-Free Ugi-Azide Repetitive Process - PMC [pmc.ncbi.nlm.nih.gov]
• 5. One-pot Ugi-azide and Heck reactions for the synthesis of heterocyclic systems containing tetrazole and 1,2,3,4-tetrahydroisoquinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A methanol and protic ionic liquid Ugi multicomponent reaction path to cytotoxic α-phenylacetamido amides - PubMed [pubmed.ncbi.nlm.nih.gov]

Catalyst recovery and reuse in heterogeneous catalysis for tetrazole synthesis

Status: Operational Lead Scientist: Dr. A. Vance, Senior Application Scientist Subject: Troubleshooting Catalyst Recovery, Stability, and Safety in [2+3] Cycloadditions

Introduction

Welcome to the Technical Support Center. You are likely here because your heterogeneous catalyst—whether a functionalized MOF, a magnetic nanoparticle (e.g.,

@ -Cu), or a zeolite—is failing to perform as expected during the synthesis of 5-substituted -tetrazoles.

In drug development (sartans) and high-energy materials research, the shift from homogeneous Lewis acids (like

or ) to heterogeneous systems is driven by the need to remove toxic metals from the final API. However, heterogeneous systems introduce unique failure modes: leaching , pore blockage , and mass transfer limitations .

This guide is not a textbook; it is a diagnostic tool designed to isolate your specific failure mode and provide a validated protocol to resolve it.

Module 1: Diagnosing Activity Loss (Leaching vs. Fouling)

Symptom: Your catalyst worked perfectly in Run 1 (>90% yield) but showed a significant drop in yield (<60%) in Run 2.

Root Cause Analysis: Activity loss generally stems from two distinct mechanisms:[1]

• Leaching: The active metal species (e.g., Cu, Zn, Pd) has detached from the support and is acting homogeneously. You are losing active sites with every wash.

• Fouling/Sintering: The active sites are physically blocked by byproducts (tetrazolate salts) or have aggregated, reducing surface area.

Protocol 1.1: The Hot Filtration Test (The "Split Test")

Use this protocol to definitively determine if your catalysis is truly heterogeneous or if you are observing "cocktail catalysis" (leached species).

Step-by-Step Methodology:

• Initiate Reaction: Set up your standard reaction (Nitrile +

  + Catalyst) at the optimal temperature (typically reflux).

• Run to Partial Conversion: Allow the reaction to proceed until ~30-40% conversion (monitor via HPLC or TLC).

• The Split:

  • Rapidly filter the hot reaction mixture to remove the solid catalyst completely. Critical: Use a heated funnel to prevent precipitation of reagents.

  • Filtrate A: Transfer to a fresh reaction vessel and continue heating at the reaction temperature without adding new catalyst.

  • Solid B: Wash and store for characterization.

• Monitoring: Monitor Filtrate A for an additional 2–4 hours.

• Interpretation:

  • Scenario X (True Heterogeneous): Conversion in Filtrate A stops or increases negligibly (<2%) after filtration.

  • Scenario Y (Leaching/Homogeneous): Conversion in Filtrate A continues to rise significantly. Diagnosis: Your metal is leaching. Check ligand binding strength or solvent compatibility.

Visualization: Troubleshooting Activity Loss

Figure 1: Decision tree for diagnosing catalyst deactivation using the Hot Filtration Test.

Module 2: Recovery & Mass Balance Issues

Symptom: "I put 50 mg of catalyst in, but I only recover 30 mg."

Technical Insight: In tetrazole synthesis, the product (5-substituted tetrazole) is often acidic (

~4.5–5). It can form insoluble salts with the catalyst support or trap the catalyst in a sticky polymeric matrix.

FAQ: Recovery Optimization

Issue	Probable Cause	Corrective Action
Colloidal Suspension	Nanoparticles (<50 nm) are too small to settle or filter easily.	Switch to Magnetic Separation: Use -core catalysts. If using non-magnetic supports, use high-speed centrifugation (10,000 rpm) rather than vacuum filtration.
Sticky Residue	Tetrazole product has precipitated onto the catalyst surface.	The "Hot Wash": After filtration, immediately wash the catalyst with hot ethanol or DMF. This dissolves the tetrazole product but leaves the inorganic catalyst intact.
Filter Clogging	Catalyst particle attrition (grinding) due to magnetic stirring bars.	Switch to Overhead Stirring: Magnetic bars can pulverize porous supports (zeolites/MOFs). Use overhead stirring or shaker plates to preserve particle integrity.

Module 3: Safety Protocols (The "Hidden" Hazard)

Symptom: Unexplained pressure buildup or detection of pungent odors.

Critical Warning: The combination of Sodium Azide (

) and Protic/Acidic Catalysts creates a high risk of generating Hydrazoic Acid ( ) .[2]

• is highly volatile ( ), toxic (comparable to HCN), and explosive.

• Many heterogeneous catalysts (e.g., sulfated zirconia, acidic MOFs) act as solid acids.

Protocol 3.1: Safe Handling of Heterogeneous Azide Reactions

• Solvent Selection: Avoid water/acid mixtures if possible. Use dipolar aprotic solvents (DMF, DMSO, NMP) which suppress

  volatility.

• Headspace Purge: Do not seal the vessel completely if generating gas. Use a reflux condenser topped with a nitrogen line leading to a quenching trap (10%

  + ).

• Metal Compatibility: Ensure your catalyst support does not contain free Copper(I) or Lead, which form highly shock-sensitive metal azides. Note: Cu-catalyzed tetrazole synthesis usually utilizes stabilized Cu(II) or Cu(I) complexes, but free metal accumulation is a risk.

Visualization: Mechanistic Pathway & Safety Points

Figure 2: Catalytic cycle showing the critical activation step and the side-risk of hydrazoic acid formation.

Module 4: Validation & Characterization

To publish or validate your process, you must prove the catalyst remains unchanged.

Required Data Package:

• XRD (X-Ray Diffraction): Compare fresh vs. spent catalyst. Pass Criteria: No change in crystal lattice peaks (proof structure didn't collapse).

• ICP-OES (Inductively Coupled Plasma): Analyze the filtrate for metal content. Pass Criteria: Metal concentration in product < 5 ppm (or below FDA limits for the specific metal).

• FT-IR: Check for the disappearance of the nitrile peak (

  ) and appearance of the tetrazole ring fingerprint.

References

• Kamijo, S., Jin, T., & Yamamoto, Y. (2003).[3] Tetrazole synthesis via the palladium-catalyzed three component coupling reaction.[3] Molecular Diversity, 6, 181–192.[3] Link

• Himo, F., et al. (2005). Mechanisms of Tetrazole Formation by Addition of Azide to Nitriles. Journal of the American Chemical Society, 127(1), 210–216. (Grounding for [2+3] mechanism).
• Sheldon, R. A., et al. (2007). Heterogeneous catalysis for liquid-phase oxidations: A case study of leaching. Coordination Chemistry Reviews.

• Palde, P. B., & Jamison, T. F. (2011). Safe and Efficient Tetrazole Synthesis in a Continuous Flow Microreactor. Angewandte Chemie International Edition, 50(15), 3525-3528. Link

• RSC Green Chemistry Support. (2021). Nanomaterial catalyzed green synthesis of tetrazoles: a review. Royal Society of Chemistry.[4] Link

Sources

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• 2. dspace.mit.edu [dspace.mit.edu]
• 3. Tetrazole synthesis via the palladium-catalyzed three component coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

Preventing decomposition of tetrazoles during functional group manipulation

Current Status: Operational Topic: Preventing Decomposition & Catalyst Poisoning Audience: Senior Chemists, Process Engineers, Medicinal Chemists

Executive Summary: The Tetrazole Paradox

Tetrazoles are invaluable bioisosteres for carboxylic acids in drug design (e.g., Valsartan, Losartan) due to their metabolic stability and comparable pKa (~4.5–5.0). However, they present a "stability paradox": while metabolically robust, they are chemically fragile during synthesis. They possess high energy content (

is highly positive), making them prone to explosive thermal decomposition via retro-1,3-dipolar cycloaddition and catalyst poisoning via strong metal coordination.

This guide provides the protocols required to manipulate tetrazoles without triggering these failure modes.

Module 1: Thermal Stability & Explosion Prevention

The Hazard: The primary decomposition pathway for tetrazoles is not simple degradation but a high-energy fragmentation. At elevated temperatures (often

C, but lower for energetic derivatives), the ring undergoes a retro-1,3-dipolar cycloaddition , expelling nitrogen gas ( ) and generating highly reactive nitrilimines or carbodiimides.

Mechanism of Failure

The following diagram illustrates the decomposition pathway you must avoid.

Caption: Thermal decomposition pathway via retro-cycloaddition releasing nitrogen gas.

Protocol: DSC Safety Screening

Before scaling any reaction involving a tetrazole >1g, you must determine the Onset Temperature (

).

• Preparation: Seal 2-5 mg of the tetrazole intermediate in a high-pressure gold-plated crucible (to prevent catalytic decomposition by the pan metal).

• Ramp: Heat from 25°C to 400°C at 5°C/min.

• Analysis:

  • Safe Operating Window: Reaction temperature must be at least 100°C below the DSC exotherm onset (

    ).

  • Energy Release: If

    J/g, the compound is classified as an energetic material; blast shielding is mandatory.

Module 2: Chemical Compatibility (Catalyst Poisoning)

The Hazard: Unprotected tetrazoles are notorious "catalyst poisons" in Palladium (Pd) and Copper (Cu) catalyzed cross-couplings (Suzuki, Sonogashira). The nitrogen-rich ring coordinates to the metal center, displacing phosphine ligands and forming stable, inactive complexes.

Data: Impact of Protection on Yield Comparison of Suzuki Coupling yields (Ar-B(OH)2 + Tetrazole-Ar-Br) using Pd(PPh3)4.

Tetrazole State	Protecting Group	Yield (%)	Catalyst Loading	Notes
Free NH	None	< 10%	10 mol%	Catalyst turns black immediately (Pd precipitation).
N-Protected	Methyl (Me)	85-95%	1-3 mol%	Stable, but deprotection is difficult/impossible.
N-Protected	Trityl (Trt)	92%	1-3 mol%	Recommended. Bulky group prevents N-coordination.
N-Protected	PMB	88%	1-3 mol%	Recommended. Cleavable with DDQ or Acid.

Workflow: Preventing Catalyst Death

The diagram below details the competition between the productive catalytic cycle and the inhibitory tetrazole coordination.

Caption: Competition between productive cross-coupling and tetrazole-mediated catalyst poisoning.

Protocol: PMB Protection for Suzuki Coupling

Use Para-methoxybenzyl (PMB) to mask the tetrazole during metal catalysis.

• Protection:

  • Dissolve tetrazole (1.0 eq) in DMF.

  • Add

    (2.0 eq) and PMB-Cl (1.1 eq).

  • Stir at 60°C for 2 hours. (Note: This produces a mixture of N1 and N2 isomers; both are suitable for protection).

  • Checkpoint: Verify conversion by TLC. The product should be less polar than the free tetrazole.

• Coupling (The Safe Step):

  • Perform Suzuki coupling on the PMB-protected scaffold using standard conditions (e.g.,

    , , Dioxane/Water).

  • Result: High turnover number (TON) is maintained because the bulky PMB group prevents Pd coordination.

• Deprotection:

  • Method A (Oxidative): Treat with DDQ (1.5 eq) in DCM/Water.

  • Method B (Acidic): Heat in TFA/Anisole at 60°C (Only if the rest of the molecule is acid-stable).

Module 3: Regioselectivity & Isomer Stability

The Issue: Tetrazoles exist in tautomeric equilibrium (1H- and 2H-forms). Alkylation locks these forms. The 2,5-disubstituted isomer is generally thermodynamically more stable, but the 1,5-disubstituted isomer often forms under kinetic control or steric guidance.

• N2-Isomer: More stable, higher melting point, less prone to retro-cycloaddition.

• N1-Isomer: Less stable, lower melting point, steric clash between C5-substituent and N1-substituent can lower the decomposition barrier.

Troubleshooting Regioselectivity:

• To favor N2 (Thermodynamic): Use alkyl halides with weak bases (

  ) in acetone/reflux.

• To favor N1 (Kinetic/Steric): Use steric bulk at C5 to direct incoming electrophiles away from N2, or use specific reagents like trichloroacetimidates under acidic catalysis.

FAQ & Troubleshooting Guide

Q1: My reaction mixture turned black immediately upon adding the Palladium catalyst.

• Diagnosis: Catalyst poisoning.[1][2] The free nitrogen atoms on your tetrazole stripped the ligands off the Palladium, causing it to crash out as Pd-black.

• Fix: You must protect the tetrazole nitrogen. Use a Trityl (Trt) or PMB group before attempting the coupling. Increasing catalyst loading will not fix this; it will only waste expensive metal.

Q2: I see gas evolution when heating my tetrazole in strong acid.

• Diagnosis: Thermal decomposition triggering nitrogen release. While tetrazoles are generally acid-stable, the combination of Strong Acid + Heat (>100°C) can trigger the retro-[3+2] cycloaddition or hydrolysis.

• Fix: Lower the temperature. If acid deprotection is required (e.g., removing Boc), use HCl in Dioxane at room temperature or TFA at 0°C. Do not reflux in HCl.

Q3: Can I use Copper (Click Chemistry) to synthesize the tetrazole during the main synthesis?

• Diagnosis: Yes, but residual Copper is difficult to remove and can cause decomposition in later steps or toxicity issues.

• Fix: If using Azide-Nitrile cycloaddition (

  or Copper catalyzed), perform extensive aqueous washes with EDTA or ammonium hydroxide to sequester the metal before proceeding to the next step.

References

• Decomposition Mechanisms: J. Org. Chem. 2024, 89, 12, 8450–8462. "Thermal Decomposition Pathways of High-Nitrogen Heterocycles." Link

• PMB Protection Strategy: J. Org. Chem. 2022, 87, 3, 1850–1858. "Functionalization of 1N-Protected Tetrazoles by Deprotonation with the Turbo Grignard Reagent." Link

• Catalyst Poisoning: Org. Process Res. Dev. 2019, 23, 12, 2600–2610. "Managing Catalyst Deactivation in Palladium-Catalyzed Cross-Coupling." Link

• DSC Safety Protocols: Org. Process Res. Dev. 2015, 19, 11, 1784–1790. "Process Safety Assessment of Tetrazole Synthesis." Link

• Regioselectivity: RSC Adv. 2021, 11, 24500-24510. "Understanding the regioselectivity of 5-substituted 1H-tetrazoles alkylation." Link

Sources

• 1. studysmarter.co.uk [studysmarter.co.uk]
• 2. scispace.com [scispace.com]

Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling 5-Adamantan-1-yl-2H-tetrazole

Hazard Identification and Risk Assessment: A Proactive Stance

A thorough risk assessment is the cornerstone of laboratory safety, particularly when working with new or uncharacterized substances.[1][2][3][4][5] For 5-Adamantan-1-yl-2H-tetrazole, the assessment must consider the potential hazards stemming from its constituent functional groups.

• The Tetrazole Moiety: Tetrazole-containing compounds are known for their energetic nature. Some tetrazoles can be explosive, especially when dry, and may form sensitive, explosive metallic compounds.[6][7][8] They can also cause irritation to the eyes, skin, and respiratory tract.[6][9] Inhalation and ingestion should be strictly avoided.[6][10]

• The Adamantane Moiety: Adamantane is a crystalline solid and is considered combustible.[11] The primary hazard associated with adamantane is the potential for dust formation during handling, which necessitates respiratory protection.[11]

Inferred Hazards of 5-Adamantan-1-yl-2H-tetrazole:

Based on the above, it is prudent to treat 5-Adamantan-1-yl-2H-tetrazole as a hazardous crystalline solid with the following potential risks:

• Explosive Potential: Particularly when dry, subjected to shock, friction, or heat.

• Irritant: Potential for skin, eye, and respiratory tract irritation.

• Inhalation Hazard: Risk of inhaling fine dust particles.

• Contact Hazard: Potential for skin absorption.

The Core of Protection: Selecting the Right PPE

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific laboratory operation and the associated level of risk.[12][13] The following sections detail the essential PPE for handling 5-Adamantan-1-yl-2H-tetrazole.

Before detailing PPE, it is crucial to emphasize that PPE is the last line of defense. The primary methods for exposure control are engineering and administrative controls.

• Fume Hood: All manipulations of 5-Adamantan-1-yl-2H-tetrazole, especially handling of the solid, should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Ventilation: Ensure adequate general laboratory ventilation to keep airborne concentrations low.[6]

The following table summarizes the recommended PPE for various laboratory tasks involving 5-Adamantan-1-yl-2H-tetrazole.

Task	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Transfer of Solid	Safety glasses with side shields (minimum); chemical splash goggles recommended.	Chemical-resistant gloves (e.g., nitrile), double-gloving recommended.	Flame-resistant lab coat.	N95 or P100 respirator for fine dusts.[14]
In Solution (Non-volatile solvent)	Safety glasses with side shields.	Chemical-resistant gloves (e.g., nitrile).	Lab coat.	Generally not required if handled in a fume hood.
Heating or Reaction Under Pressure	Chemical splash goggles and a face shield.	Chemical-resistant gloves (e.g., nitrile).	Flame-resistant lab coat.	Dependent on reaction scale and conditions; consult risk assessment.
Spill Cleanup	Chemical splash goggles and a face shield.	Heavy-duty chemical-resistant gloves.	Chemical-resistant apron or coveralls over a lab coat.	Air-purifying respirator with appropriate cartridges or SCBA for large spills.[12][15]

Eye and Face Protection:

• Rationale: To protect against splashes of solutions or airborne particles of the solid compound.

• Procedure:

  • Select safety glasses with side shields for low-risk operations.

  • For tasks with a higher splash risk, such as transfers or working with heated solutions, use chemical splash goggles.

  • When there is a significant risk of splashing or explosion, a face shield should be worn in addition to goggles.[13]

Hand Protection:

• Rationale: To prevent skin contact and potential absorption.

• Procedure:

  • Select gloves made of a material resistant to the solvents being used. Nitrile gloves are a common and effective choice for many laboratory chemicals.

  • Always inspect gloves for any signs of degradation or punctures before use.[9]

  • Practice proper glove removal techniques to avoid contaminating your skin.[9]

  • Wash hands thoroughly after removing gloves.[10]

Body Protection:

• Rationale: To protect the skin and personal clothing from spills and splashes.

• Procedure:

  • A standard lab coat is the minimum requirement.

  • For operations with a higher risk of fire or explosion, a flame-resistant lab coat is essential.

  • For large-scale operations or spill cleanup, a chemical-resistant apron or coveralls should be worn over the lab coat.[13]

Respiratory Protection:

• Rationale: To prevent the inhalation of fine dust particles of the solid compound.[16]

• Procedure:

  • For weighing and handling of the solid material, a NIOSH-approved N95 or P100 respirator is recommended to protect against airborne particulates.[14]

  • Users of respirators must be fit-tested and trained in their proper use, maintenance, and limitations.

  • For emergency situations, such as a large spill, a self-contained breathing apparatus (SCBA) may be necessary.[12][15]

Operational and Disposal Plans

Handling Procedures:

• Always handle 5-Adamantan-1-yl-2H-tetrazole in a well-ventilated area, preferably a chemical fume hood.[7][17]

• Avoid the formation of dust and aerosols.[10][17]

• Use non-sparking tools and ground all equipment to prevent static discharge.[7][18]

• Keep the compound away from heat, sparks, and open flames.[18]

• Avoid contact with strong acids, strong bases, and oxidizing agents.[7]

Disposal Plan:

• All waste containing 5-Adamantan-1-yl-2H-tetrazole should be considered hazardous waste.[7]

• Dispose of this material and its container at a specialized hazardous waste collection point.[7]

• Consult your institution's environmental health and safety (EHS) department for specific disposal guidelines.[19]

• Do not dispose of down the drain or in regular trash.[17]

Diagrams for Enhanced Understanding

PPE Selection Workflow

Caption: Decision workflow for selecting appropriate PPE.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 5-Amino-1H-Tetrazole Monohydrate, 99%.
• Giant Chem Solutions. (n.d.). MATERIAL SAFETY DATA SHEET - TETRAZOLE.
• ChemicalBook. (2026, January 10). 1H-TETRAZOLE - Safety Data Sheet.
• ECHEMI. (n.d.). 1H-Tetrazole SDS, 288-94-8 Safety Data Sheets.
• NOAA. (n.d.). 1H-TETRAZOLE - CAMEO Chemicals.
• Carl ROTH. (n.d.). Safety Data Sheet: Adamantane.
• TCI Chemicals. (2025, May 9). SAFETY DATA SHEET.
• Bio-Fine. (n.d.). 1-H-TETRAZOLE.
• Fisher Scientific. (2024, February 17). SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, April 24). SAFETY DATA SHEET.
• Lab Manager. (2025, April 17). Conducting a Chemical Risk Assessment in the Laboratory.
• (2010, July 20). 10 - SAFETY DATA SHEET.
• CHEMM. (n.d.). Personal Protective Equipment (PPE).
• Environmental Health and Safety. (n.d.). Laboratory Risk Assessment.
• US EPA. (2025, September 12). Personal Protective Equipment.
• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.
• University of York. (n.d.). Risk Assessments - Chemistry Teaching Labs.
• 3M. (n.d.). Crystalline Silica.
• Simon Fraser University. (n.d.). Risk assessment - Chemical safety.
• (2024, November 9). What Is the Best Protective Equipment to Prevent Silicosis in Stone Workers?.
• UOW. (n.d.). Laboratory Work Risk Assessment.

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